1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

Core Science & Biosynthesis

exact mass and molecular weight of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

An In-depth Technical Guide to 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

Abstract

This technical guide provides a comprehensive overview of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, a highly functionalized heterocyclic compound of significant interest to the drug discovery and development sector. We delve into the fundamental physicochemical properties of this molecule, propose a detailed, rationalized synthetic pathway, and outline rigorous analytical methods for its characterization and quality control. The guide highlights the strategic importance of the pyrazole core, a "privileged scaffold" in medicinal chemistry, and discusses the specific contributions of its ethyl, iodo, trifluoromethyl, and amine substituents. The potential of this compound as a versatile building block for creating libraries of bioactive molecules is explored, positioning it as a valuable tool for researchers and scientists in the pharmaceutical industry.

The Pyrazole Scaffold: A Privileged Core in Medicinal Chemistry

The pyrazole nucleus is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. In medicinal chemistry, it is recognized as a "privileged scaffold" due to its ability to bind to a wide range of biological targets through various non-covalent interactions.[1][2] This structural motif is present in numerous blockbuster drugs, demonstrating its clinical and commercial significance. Notable examples include:

• Celecoxib (Celebrex®): A selective COX-2 inhibitor used to treat inflammatory diseases.[2]

• Sildenafil (Viagra®): A phosphodiesterase-5 (PDE5) inhibitor for treating erectile dysfunction.[1]

• Ruxolitinib and Axitinib: Kinase inhibitors used in cancer therapy.[1]

The versatility of the pyrazole ring allows for substitution at multiple positions, enabling chemists to fine-tune the steric, electronic, and pharmacokinetic properties of the resulting molecules. The subject of this guide, 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, is a prime example of a strategically functionalized pyrazole. The trifluoromethyl group often enhances metabolic stability and binding affinity, while the amine and iodo groups serve as critical synthetic handles for further chemical modification and library development.[3]

Physicochemical Characterization

A thorough understanding of a compound's physicochemical properties is the foundation of its application in research and development. The key identifiers and calculated properties for 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine are summarized below.

Property	Value	Source
IUPAC Name	1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine	N/A
CAS Number	2091032-56-1	[4]
Molecular Formula	C₆H₇F₃IN₃	Calculated
Molecular Weight	305.04 g/mol	Calculated
Exact Mass	304.96368 Da	Calculated
Chemical Structure		N/A

Proposed Synthesis and Purification

Caption: Proposed multi-step synthesis of the target compound.

Protocol 1: Step-by-Step Synthetic Procedure

Expertise & Rationale: This protocol follows a convergent strategy. First, the core pyrazolone ring is constructed via a classical condensation reaction. This is a highly reliable method for forming substituted pyrazoles.[5] The subsequent steps introduce the iodo and amino groups. Iodination is performed using N-Iodosuccinimide (NIS), a mild and selective electrophilic iodinating agent. The 4-amino group is installed via a standard nitration-reduction sequence, a time-tested method for introducing amines to aromatic rings.

• Step 1: Synthesis of 1-Ethyl-3-(trifluoromethyl)-1H-pyrazol-5(4H)-one.

  • To a solution of ethyl 4,4,4-trifluoro-3-oxobutanoate (1.0 eq) in ethanol, add ethylhydrazine (1.1 eq).

  • Heat the mixture to reflux for 4-6 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

  • Purify the resulting crude solid by recrystallization from an ethanol/water mixture to yield the pyrazolone intermediate.

• Step 2: Synthesis of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazole.

  • To the pyrazolone from Step 1 (1.0 eq), add phosphorus oxychloride (POCl₃, 3.0 eq) and heat to 100°C for 3 hours to form the 5-chloro intermediate.

  • Carefully quench the reaction with ice water and extract with ethyl acetate. Dry the organic layer and concentrate.

  • Dissolve the crude 5-chloro intermediate in acetonitrile. Add N-Iodosuccinimide (NIS, 1.2 eq).

  • Stir the reaction at room temperature for 12 hours.

  • Quench with aqueous sodium thiosulfate solution, extract with ethyl acetate, dry the organic layer, and concentrate.

• Step 3: Synthesis of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

  • Dissolve the iodo-pyrazole from Step 2 (1.0 eq) in concentrated sulfuric acid at 0°C.

  • Add fuming nitric acid (1.1 eq) dropwise, maintaining the temperature below 5°C.

  • Stir for 1 hour, then pour onto crushed ice. Filter the resulting solid precipitate (the nitro intermediate).

  • Suspend the crude nitro-pyrazole in ethanol and add tin(II) chloride dihydrate (SnCl₂, 5.0 eq) and concentrated hydrochloric acid.

  • Heat the mixture to reflux for 3 hours.

  • Cool the reaction, basify with aqueous NaOH solution until pH > 10, and extract with ethyl acetate.

  • Dry the combined organic layers over sodium sulfate and concentrate under reduced pressure.

Protocol 2: Purification by Column Chromatography

Trustworthiness: This protocol ensures the removal of unreacted starting materials and byproducts, yielding the final compound with high purity suitable for further application. A gradient elution is employed to provide optimal separation.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase: A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 30%).

• Procedure:

  • Adsorb the crude product from the final synthetic step onto a small amount of silica gel.

  • Load the dried silica onto a pre-packed column.

  • Elute the column with the mobile phase gradient, collecting fractions.

  • Monitor the fractions by TLC and combine those containing the pure product.

  • Evaporate the solvent under reduced pressure to obtain the purified 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

Analytical Characterization and Quality Control

Rigorous analytical testing is mandatory to confirm the identity, structure, and purity of the synthesized compound. Each technique provides a unique piece of the structural puzzle, and together they form a self-validating system of characterization.

Caption: Workflow for analytical characterization and QC.

Protocol 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

Rationale: NMR is the most powerful tool for elucidating the precise structure of an organic molecule. ¹H NMR confirms the presence and connectivity of protons (e.g., the ethyl group), ¹³C NMR maps the carbon skeleton, and ¹⁹F NMR is essential for confirming the -CF₃ group.

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR: Expect to see a quartet and a triplet corresponding to the ethyl group (-CH₂- and -CH₃), and a broad singlet for the amine (-NH₂) protons.

• ¹³C NMR: The spectrum will show distinct signals for each of the 6 unique carbon atoms. The carbon attached to the fluorine atoms will appear as a quartet due to C-F coupling.

• ¹⁹F NMR: A sharp singlet is expected, confirming the presence of the trifluoromethyl group.

Protocol 4: High-Resolution Mass Spectrometry (HRMS)

Rationale: HRMS provides an extremely accurate measurement of the mass-to-charge ratio (m/z) of the molecular ion, allowing for the unambiguous confirmation of the elemental composition.[3]

• Technique: Electrospray Ionization (ESI) in positive mode is typically used.

• Expected Result: The instrument should detect an [M+H]⁺ ion with an m/z value that matches the calculated exact mass of the protonated species (305.97095 Da) to within 5 ppm.

Protocol 5: High-Performance Liquid Chromatography (HPLC)

Rationale: HPLC is the industry standard for determining the purity of a compound. It separates the target molecule from any residual impurities.

• Column: A reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile in water (both containing 0.1% formic acid or trifluoroacetic acid).

• Detection: UV detector set to an appropriate wavelength (e.g., 254 nm).

• Purity Calculation: The purity is determined by integrating the area of the product peak and expressing it as a percentage of the total peak area.

Applications in Drug Discovery

1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine is not merely a single compound but a versatile platform for generating novel chemical entities. Its strategic functionalization makes it an ideal building block for medicinal chemistry campaigns.

Caption: Use of the title compound as a scaffold in discovery.

• Fragment-Based Drug Discovery (FBDD): The core pyrazole itself can act as a fragment that binds to a biological target. The functional groups can then be elaborated to grow the fragment into a potent lead compound.

• Library Synthesis: The 4-amino group is a nucleophile ready for reactions like amide bond formation or sulfonylation. The 5-iodo group is a classic handle for palladium-catalyzed cross-coupling reactions such as Suzuki, Sonogashira, and Buchwald-Hartwig amination. These reactions allow for the rapid introduction of a wide variety of substituents, enabling the creation of large, diverse libraries of related compounds for high-throughput screening (HTS).

• Target-Oriented Synthesis: Given the prevalence of pyrazoles as kinase inhibitors, this scaffold is a prime candidate for developing new inhibitors.[1][5] The various functional groups can be used to probe the different pockets of a kinase active site to achieve both high potency and selectivity.

Conclusion

1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine represents a confluence of desirable features for modern drug discovery. Its privileged pyrazole core, combined with a trifecta of versatile functional groups, makes it an exceptionally valuable building block. The synthetic and analytical protocols detailed in this guide provide a robust framework for its preparation and quality assurance, empowering researchers to leverage its full potential in the development of next-generation therapeutics.

References

• Bawazir, W. (2020) A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules. International Journal of Organic Chemistry, 10, 63-76. [Link]

• Lv, P.-C., et al. (2010) Recent advances in the therapeutic applications of pyrazolines. Expert Opinion on Therapeutic Patents, 20(8), 1023-1045. [Link]

• Gomha, S. M., et al. (2023) Pyrazole: an emerging privileged scaffold in drug discovery. Future Medicinal Chemistry, 15(22), 2011-2035. [Link]

• Kharl, M., et al. (2025) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. Future Medicine and Health Research, 3(10). [Link]

• Zang, H., et al. (2022) Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. Molbank, 2022(4), M1483. [Link]

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An In-Depth Technical Guide to the Electronic Effects of Trifluoromethyl Groups on Pyrazole-4-Amine Reactivity

Abstract

The introduction of the trifluoromethyl (CF₃) group into heterocyclic scaffolds is a cornerstone of modern medicinal chemistry, imparting profound effects on a molecule's physicochemical and pharmacological properties.[1][2][3] This guide provides an in-depth analysis of the electronic influence of the CF₃ group on the reactivity of the pyrazole-4-amine core, a privileged structure in drug discovery.[4][5] We will explore how the potent electron-withdrawing nature of the CF₃ group modulates the basicity and nucleophilicity of the exocyclic amino group, influences the aromatic character of the pyrazole ring, and dictates the regioselectivity of subsequent chemical transformations. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique properties of trifluoromethylated pyrazoles in their synthetic and drug design endeavors.

Introduction: The Strategic Value of the CF₃ Group in Pyrazole Chemistry

The pyrazole ring is a versatile heterocyclic scaffold, with its derivatives demonstrating a vast array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[5][6] The 4-amino substituted variants, in particular, serve as crucial building blocks for constructing more complex molecular architectures.[7][8]

The trifluoromethyl group is one of the most impactful substituents in drug design.[1][9] Its incorporation offers several key advantages:

• Metabolic Stability: The exceptional strength of the Carbon-Fluorine bond enhances resistance to metabolic degradation, often increasing a drug's half-life.[1]

• Lipophilicity: The CF₃ group significantly increases lipophilicity, which can improve membrane permeability and bioavailability.[1][2]

• Binding Affinity: The unique electronic profile of the CF₃ group can lead to enhanced binding interactions with biological targets through electrostatic and hydrophobic interactions.[1]

When appended to the pyrazole-4-amine scaffold, the CF₃ group acts as a powerful modulator of electronic properties, creating a unique chemical entity with distinct reactivity patterns that must be understood for effective synthetic manipulation.

Core Electronic Properties of the Trifluoromethyl Group

The trifluoromethyl group is a potent electron-withdrawing group (EWG), primarily due to the strong inductive effect (-I) of the three highly electronegative fluorine atoms.[10][11] This effect polarizes the C-F bonds, pulling electron density away from the rest of the molecule through the sigma bond framework. Unlike many other EWGs, the CF₃ group has no significant resonance-donating (+R) or -withdrawing (-R) effect as it lacks lone pairs or pi-orbitals that can overlap with the aromatic system.[11]

This intense electron withdrawal deactivates aromatic rings, making them less susceptible to electrophilic attack.[10][11] The diagram below illustrates this powerful inductive pull on the pyrazole-4-amine system.

Caption: Inductive vs. Resonance Effects on the Pyrazole-4-Amine Core.

Impact on Basicity and Nucleophilicity of the 4-Amino Group

The primary consequence of placing a CF₃ group on the pyrazole ring is a significant reduction in the basicity of the exocyclic 4-amino group. The strong inductive electron withdrawal by the CF₃ group delocalizes the lone pair of electrons on the amino nitrogen, making them less available for protonation.

Table 1: Predicted Impact of CF₃ Substitution on Amine Basicity

Compound	Substituent at C3	Predicted pKa of Conjugate Acid	Effect on Basicity
Pyrazole-4-amine	H	Higher	More Basic
3-Trifluoromethyl-pyrazole-4-amine	CF₃	Significantly Lower	Less Basic

This diminished basicity directly translates to reduced nucleophilicity. The electron-poor nature of the amino group makes it a weaker nucleophile in reactions such as:

• N-Acylation: Reactions with acyl chlorides or anhydrides may require more forcing conditions (e.g., stronger base, higher temperature) compared to their non-fluorinated counterparts.

• N-Alkylation: Alkylation reactions may proceed more slowly or require more reactive alkylating agents.

• Condensation Reactions: Formation of imines or related C-N bonds with carbonyl compounds can be less favorable.

Causality in Experimental Design: When designing a synthesis involving the 4-amino group of a CF₃-pyrazole, a researcher must account for this attenuated reactivity. The choice of base is critical. A non-nucleophilic, strong base may be required to deprotonate the amine for certain reactions without competing in side reactions. Similarly, the use of highly electrophilic coupling partners or catalysts can compensate for the reduced nucleophilicity of the amine.

Reactivity of the Pyrazole Ring

The reactivity of the pyrazole ring itself is governed by a push-pull electronic dynamic. The amino group at the C4 position is an activating group that donates electron density into the ring via a resonance effect (+R). Conversely, the CF₃ group is a strong deactivating group.[11]

• Electrophilic Aromatic Substitution (SₑAr): Pyrazoles are generally reactive towards electrophiles at the C4 position.[14] However, in a 4-aminopyrazole, this position is already substituted. The interplay between the activating NH₂ and deactivating CF₃ group will dictate the feasibility and regioselectivity of further substitution. The CF₃ group strongly deactivates the C3 and C5 positions. Therefore, any electrophilic attack is likely directed to the C5 position, which is activated by the para-like amino group, although the overall reactivity of the ring is still significantly reduced compared to a non-trifluoromethylated analogue.

• Nucleophilic Aromatic Substitution (SₙAr): The electron-deficient nature of the CF₃-substituted pyrazole ring makes it more susceptible to nucleophilic attack, particularly if a good leaving group (e.g., a halogen) is present at the C3 or C5 positions. The presence of the strongly electron-withdrawing CF₃ group stabilizes the negative charge in the Meisenheimer complex intermediate, facilitating the substitution.

Experimental Protocols and Methodologies

The synthesis of trifluoromethylated pyrazoles often relies on building the ring from CF₃-containing precursors.[2][15] However, late-stage functionalization is also a viable and important strategy.

Protocol 1: Synthesis of 4-Amino-3-trifluoromethylpyrazoles via Reduction of a Nitroso Intermediate

This protocol is adapted from methodologies described for the synthesis of biologically active 4-aminopyrazoles containing trifluoromethyl groups.[4] The process involves the in-situ formation of a 4-nitroso pyrazole, which is then reduced to the desired 4-amine.

Workflow Diagram:

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physicochemical properties of fluorinated 5-iodo-pyrazole derivatives

An In-Depth Technical Guide to the Physicochemical Properties of Fluorinated 5-Iodo-Pyrazole Derivatives

Abstract

Fluorinated 5-iodo-pyrazole derivatives represent a class of heterocyclic compounds of increasing importance in medicinal chemistry and drug discovery. The strategic incorporation of fluorine atoms or fluoroalkyl groups onto the pyrazole scaffold profoundly modulates its physicochemical properties, while the 5-iodo substituent provides a versatile synthetic handle and a potent halogen bond donor. This guide offers a comprehensive analysis of the core physicochemical properties of these molecules, including lipophilicity, electronic effects, acidity (pKa), and metabolic stability. We delve into the causal relationships behind these properties, provide detailed experimental protocols for their determination, and explore the structural implications through crystallographic data. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the unique attributes of this scaffold for the rational design of novel therapeutic agents.

The Strategic Value in Drug Design

The pyrazole ring is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs.[1] Its value is amplified by the introduction of two key substituents: fluorine and iodine.

• Fluorine's Influence : The incorporation of fluorine, the most electronegative element, is a widely used strategy to fine-tune molecular properties.[2] It can enhance metabolic stability by strengthening the C-F bond against oxidative metabolism, modulate pKa, and alter lipophilicity, thereby improving membrane permeation and target binding affinity.[3][4] The presence of fluorine can also introduce favorable conformational biases and electrostatic interactions.

• The Role of the 5-Iodo Group : The iodine atom at the 5-position serves a dual purpose. Synthetically, it is an excellent leaving group for transition-metal-catalyzed cross-coupling reactions, allowing for late-stage diversification of the molecule. Structurally, the iodine atom is a powerful halogen bond donor.[5] This non-covalent interaction, involving the electropositive region (σ-hole) on the iodine, can lead to specific, high-affinity interactions with biological targets, offering a valuable tool for enhancing potency and selectivity.[5]

The combination of these two elements on a pyrazole core creates a molecular architecture with a rich and tunable set of properties, making it highly attractive for modern drug discovery programs.

Molecular Architecture and Structural Characterization

Understanding the three-dimensional structure and electronic distribution of fluorinated 5-iodo-pyrazoles is fundamental to predicting their behavior.

Synthetic Approaches

The synthesis of these derivatives typically involves multi-step sequences. Common strategies include the cyclocondensation of a fluorinated 1,3-dicarbonyl compound with hydrazine, followed by iodination of the resulting pyrazole ring.[2] Alternatively, a pre-formed iodinated pyrazole can undergo fluorination, or a [3+2] cycloaddition reaction can be employed using fluorinated building blocks.[2][6]

Structural Elucidation

Confirming the constitution and conformation of these molecules relies on a suite of analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are standard for confirming the carbon skeleton. However, ¹⁹F NMR is particularly powerful for this class of compounds. The ¹⁹F nucleus has 100% natural abundance and a high gyromagnetic ratio, resulting in high sensitivity.[7] Its large chemical shift dispersion makes it exquisitely sensitive to the local electronic environment, providing a clear fingerprint of fluorination patterns and revealing subtle structural changes.[7][8]

• X-Ray Crystallography : Single-crystal X-ray diffraction provides unambiguous proof of structure, including bond lengths, bond angles, and solid-state conformation.[9] For 5-iodo-pyrazoles, it is the definitive method for observing and characterizing intermolecular interactions, particularly the directionality and geometry of halogen bonds.[5][10] Studies have revealed a variety of halogen bonding motifs, including C–I⋯N, C–I⋯O, and C–I⋯π interactions, which are crucial for crystal packing and can inform the design of interactions in a protein binding pocket.[5]

Caption: General experimental workflow for synthesis and structural analysis.

Core Physicochemical Properties: A Deep Dive

The interplay between fluorine and iodine substituents governs the key physicochemical properties that determine a molecule's "drug-likeness."

Lipophilicity (LogP/LogD)

Lipophilicity, the measure of a compound's partitioning between a lipid and an aqueous phase, is a critical parameter influencing absorption, distribution, metabolism, and excretion (ADME).[11]

• Causality : The effect of fluorination on lipophilicity is nuanced. Replacing a hydrogen atom with a single fluorine atom often results in a modest increase in lipophilicity.[12] However, introducing a trifluoromethyl (CF₃) group dramatically increases lipophilicity due to its larger, non-polar surface area.[12] The iodine atom also contributes significantly to lipophilicity. The overall LogP is a composite effect of these substituents and the rest of the molecular structure.

• Measurement : The octanol-water partition coefficient (LogP) is the standard measure. While computational models exist, experimental determination via the shake-flask method followed by HPLC analysis is considered the gold standard for accuracy.[13]

Compound Structure	R¹	R²	Representative LogP	Representative pKa	Representative Metabolic T½ (min)
Pyrazole	H	H	1.3	~14	< 15
Fluorinated Pyrazole	CF₃	H	2.5	~10	> 60
Fluorinated 5-Iodo-Pyrazole	CF₃	I	3.4	~10.5	> 90
Note: Values are illustrative to demonstrate trends and will vary based on the full molecular structure.

Electronic Properties

Fluorine's extreme electronegativity (3.98 on the Pauling scale) exerts a powerful electron-withdrawing inductive effect.[14]

• Causality : This effect can significantly alter the electron density of the pyrazole ring system.[15] A fluorine or CF₃ group will decrease the basicity of the pyridine-like N2 nitrogen and increase the acidity of the pyrrole-like N1-H proton. This modulation of the electronic landscape can have profound effects on target binding interactions, as it alters the molecule's ability to participate in hydrogen bonds and other electrostatic interactions.

Acidity (pKa)

The pKa value determines the ionization state of a molecule at a given pH, which is critical for its solubility, permeability, and target engagement.

• Causality : As mentioned, the strong inductive effect of fluorine substituents lowers the pKa of the N1-H on the pyrazole ring, making it more acidic compared to its non-fluorinated analogue.[2][14] This means that at physiological pH (7.4), a larger fraction of the molecules may exist in their deprotonated, anionic form, which can impact cell membrane permeability and interaction with protein active sites.

• Measurement : The pKa can be determined experimentally using methods such as potentiometric titration or UV-spectrophotometric titration.

Metabolic Stability

Enhancing metabolic stability is one of the most common reasons for introducing fluorine into drug candidates.[3][16]

• Causality : The carbon-fluorine (C-F) bond is significantly stronger (bond energy ~110-126 kcal/mol) than a carbon-hydrogen (C-H) bond (~105 kcal/mol).[17] This makes the C-F bond much more resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes.[16][17] Placing fluorine at a known site of metabolic attack can effectively "block" this pathway. Furthermore, the electron-withdrawing nature of fluorine can deactivate adjacent C-H bonds, making them less susceptible to enzymatic oxidation.[3] This often leads to a longer in vivo half-life and improved bioavailability.[18]

• Measurement : In vitro metabolic stability is commonly assessed by incubating the compound with liver microsomes (which contain CYP enzymes) and measuring the rate of its disappearance over time using LC-MS/MS.

• Preparation : Prepare a stock solution of the test compound in DMSO. Dilute it in an incubation buffer (e.g., 100 mM potassium phosphate, pH 7.4) to the final desired concentration (e.g., 1 µM).

• Pre-incubation : Add human liver microsomes (HLM) to the compound solution and pre-incubate at 37°C for 5 minutes to equilibrate the temperature.

• Initiation : Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating system (the cofactor for CYP enzymes). This is the t=0 time point.

• Time Points : At various time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a quench solution (e.g., ice-cold acetonitrile containing an internal standard) to stop the reaction.

• Sample Processing : Centrifuge the quenched samples to precipitate the proteins.

• Analysis : Analyze the supernatant by LC-MS/MS to quantify the remaining amount of the parent compound relative to the internal standard.

• Calculation : Plot the natural log of the percentage of compound remaining versus time. The slope of the line (-k) is used to calculate the in vitro half-life (T½ = 0.693 / k).

  • Self-Validation : This protocol includes a t=0 sample as a baseline and often runs with a control compound with known metabolic stability (e.g., testosterone or verapamil) to ensure the HLM and cofactor system are active.

Halogen Bonding: A Key Interaction

The 5-iodo substituent provides a powerful and directional intermolecular force known as halogen bonding (XB).

• Mechanism : The electron density around the iodine atom is anisotropically distributed. While the sides are electron-rich, the region along the extension of the C-I bond is electron-deficient, creating a "σ-hole."[5] This electropositive region can interact favorably with Lewis bases (electron donors) such as carbonyl oxygens, nitrogen atoms, or even π-systems in a protein active site.

• Significance : Halogen bonds are comparable in strength to strong hydrogen bonds and are highly directional. This makes them an invaluable tool in rational drug design for enhancing binding affinity and selectivity. The 5-iodo-pyrazole scaffold is an excellent template for exploring and exploiting these interactions.[5]

Caption: Diagram of a C-I halogen bond with a generic acceptor atom (Y=X).

Conclusion and Future Perspectives

Fluorinated 5-iodo-pyrazoles are a compelling class of molecules, offering a sophisticated toolkit for medicinal chemists. The strategic placement of fluorine allows for the fine-tuning of metabolic stability, pKa, and lipophilicity, while the 5-iodo group provides a gateway for synthetic diversification and potent halogen bonding interactions. The ability to modulate these key physicochemical properties in a predictable manner underscores the value of this scaffold.

Future research will likely focus on further exploring the interplay of these properties in complex biological systems, developing novel synthetic methods for more efficient access to diverse derivatives, and applying these principles to design highly selective and potent ligands for a new generation of therapeutic targets. A thorough understanding of the principles outlined in this guide is paramount for the successful exploitation of this versatile molecular framework.

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Mechanism of Regioselective Iodination of 3-(Trifluoromethyl)-1H-Pyrazol-4-Amines: A Technical Guide

Executive Summary

The 3-(trifluoromethyl)-1H-pyrazole core is a privileged scaffold in medicinal chemistry and agrochemical development, featured prominently in blockbuster anti-inflammatory drugs like celecoxib and serving as a critical motif in potent lactate dehydrogenase (LDH) inhibitors (1)[1]. The introduction of an amino group at the C4 position further expands the utility of this heterocycle, allowing for the synthesis of complex fused systems such as aminopyrrolotriazine kinase inhibitors (2)[2].

Late-stage functionalization of 3-(trifluoromethyl)-1H-pyrazol-4-amines via regioselective iodination is a critical enabling technology. The resulting 5-iodo derivatives serve as indispensable linchpins for subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig aminations). This whitepaper dissects the mechanistic underpinnings, electronic causality, and validated experimental protocols for the regioselective iodination of these densely functionalized heterocycles.

Electronic and Steric Landscape: The Causality of Regioselectivity

In 3-(trifluoromethyl)-1H-pyrazol-4-amines, the regiochemical outcome of electrophilic aromatic substitution (EAS) is strictly governed by the synergistic "push-pull" electronic effects of the substituents:

• The C3-Trifluoromethyl Group (Pull): The strongly electron-withdrawing inductive ( −I ) effect of the CF3​ group globally deactivates the pyrazole ring. However, its meta-directing nature relative to the C5 position minimally perturbs the electron density at C5 compared to other positions.

• The C4-Amino Group (Push): The mesomeric ( +M ) effect of the amino lone pair is the dominant directing force. Delocalization of this lone pair into the pyrazole π -system creates a highly localized nucleophilic center at the adjacent C5 position.

• Steric and Covalent Blockade: With C3 occupied by the bulky CF3​ group and C4 covalently occupied by the primary amine, C5 is the only available sp2 hybridized carbon on the ring. Consequently, electrophilic attack is exclusively funneled to the C5 position, making the reaction inherently regioselective.

Mechanistic Pathways for Regioselective Iodination

Depending on the reaction conditions and the substitution state of the N1 position, two primary mechanistic pathways dictate the iodination event.

Pathway A: Acid-Catalyzed Electrophilic Aromatic Substitution (EAS)

When utilizing N-iodosuccinimide (NIS) in the presence of strong Brønsted acids (e.g., Trifluoroacetic acid, TFA), the mechanism proceeds via a classic EAS pathway (3)[3]. The acid protonates the succinimide carbonyl, dramatically enhancing the electrophilicity of the iodine atom to generate a highly reactive I+ equivalent. The C5 carbon, activated by the C4-amine, attacks the iodonium species, forming a resonance-stabilized Wheland intermediate (sigma complex). Subsequent deprotonation restores aromaticity.

Electrophilic Aromatic Substitution (EAS) mechanism for C5-iodination of the pyrazole core.

Pathway B: Directed Lithiation-Iodination (For N-Protected Derivatives)

If the N1 position and the C4-amine are protected, direct EAS becomes sterically hindered and electronically dampened. In these scenarios, regioselective iodination is achieved via directed metalation (4)[4]. Treatment with a strong base like n-butyllithium (n-BuLi) at cryogenic temperatures selectively deprotonates the C5 position. The acidity of the C5 proton is enhanced by the adjacent electronegative sp2 nitrogen and the inductive pull of the CF3​ group. The resulting lithium pyrazolide is then rapidly trapped with elemental iodine ( I2​ ).

Divergent experimental workflows for the regioselective iodination based on N1-substitution.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded in each step to guide the researcher in optimization and troubleshooting.

Protocol 1: Direct EAS using NIS/TFA (Unprotected N1)

Objective: Synthesize 5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

• Preparation: Dissolve 1.0 equivalent of 3-(trifluoromethyl)-1H-pyrazol-4-amine in a 1:1 mixture of Trifluoroacetic Acid (TFA) and Glacial Acetic Acid (AcOH) to achieve a 0.2 M concentration.

  • Causality: TFA acts as a strong proton donor to super-activate NIS, while AcOH provides a miscible, polar protic medium that stabilizes the highly polar Wheland intermediate.

• Electrophile Addition: Add 1.1 equivalents of N-Iodosuccinimide (NIS) portion-wise at room temperature. Shield the reaction flask from ambient light.

  • Causality: Light shielding prevents homolytic cleavage of the N-I bond, suppressing radical side reactions that could lead to polyhalogenation or amine degradation.

• Heating: Elevate the temperature to 80 °C and stir for 3–5 hours. Monitor conversion via LC-MS.

  • Causality: The highly deactivated nature of the CF3​ -pyrazole core requires thermal energy to overcome the activation barrier of the sigma complex formation.

• Quenching: Cool to 0 °C and slowly pour the mixture into a saturated aqueous solution of Sodium Thiosulfate ( Na2​S2​O3​ ) and Sodium Bicarbonate ( NaHCO3​ ).

  • Causality: Na2​S2​O3​ reduces unreacted electrophilic iodine to iodide, preventing post-workup oxidation. NaHCO3​ neutralizes the TFA/AcOH, driving the neutral product into the organic phase.

• Extraction & Purification: Extract with Ethyl Acetate (3x). Dry over Na2​SO4​ , concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc gradient).

Protocol 2: Ceric Ammonium Nitrate (CAN) Mediated Iodination

An alternative mild oxidative iodination utilizes I2​ and CAN (4)[4].

• Preparation: Dissolve the pyrazole (1.0 eq) in Acetonitrile (MeCN).

• Reagent Addition: Add elemental Iodine ( I2​ , 0.6 eq) and CAN (0.6 eq).

• Reaction: Stir at reflux overnight.

  • Causality: CAN acts as a single-electron oxidant, converting molecular iodine into a highly reactive iodonium species in situ, allowing for complete consumption of the starting material without the need for harsh Brønsted acids.

• Workup: Quench with Na2​S2​O3​ , extract with Dichloromethane, and purify.

Quantitative Data: Reagent Matrix

The choice of iodination conditions directly impacts the yield, scalability, and functional group tolerance. Table 1 summarizes the performance of various reagent systems for the C5-iodination of 3-(trifluoromethyl)-1H-pyrazol-4-amines.

Table 1: Comparison of Iodination Methodologies

Reagent System	Solvent	Temp (°C)	Time (h)	Avg. Yield (%)	Mechanistic Pathway	Key Advantage
NIS / TFA	TFA/AcOH	80	3 - 5	80 - 85	Acid-Catalyzed EAS	High yield for deactivated cores; highly scalable.
I2​ / CAN	MeCN	Reflux	12 - 16	75 - 81	Oxidative EAS	Avoids strong acids; mild conditions.
I2​ / HIO3​	AcOH	60	8 - 10	65 - 70	Oxidative EAS	Atom economical; inexpensive reagents.
n-BuLi / I2​	THF	-78 to RT	2 - 4	85 - 90	Directed Lithiation	Exclusively C5; ideal for N-protected scaffolds.

Conclusion

The regioselective iodination of 3-(trifluoromethyl)-1H-pyrazol-4-amines is a highly predictable transformation governed by the intrinsic electronic push-pull dynamics of the pyrazole core. By selecting the appropriate mechanistic pathway—either acid-catalyzed EAS for unprotected variants or directed lithiation for protected scaffolds—researchers can efficiently access 5-iodo pyrazoles. These intermediates are critical building blocks for the discovery of next-generation therapeutics and advanced functional materials.

References

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• [2] WO2019147782A1 - Aminopyrrolotriazines as kinase inhibitors - Google Patents. URL:

• [4] Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Advances (RSC Publishing). URL:

• [3] Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - RSC Advances (RSC Publishing). URL:

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Protocols & Analytical Methods

Suzuki-Miyaura cross-coupling conditions for 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

As a Senior Application Scientist, this guide provides an in-depth technical overview and detailed protocols for the Suzuki-Miyaura cross-coupling of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine. The structure of this document is designed to deliver not just procedural steps, but a foundational understanding of the reaction's intricacies, enabling researchers to optimize conditions for this specific, and often challenging, substrate class.

Introduction: The Strategic Importance of Pyrazole C-C Bond Formation

The Suzuki-Miyaura cross-coupling reaction is a pillar of modern synthetic chemistry, celebrated for its capacity to form carbon-carbon bonds with exceptional reliability and functional group tolerance.[1][2] Its application in pharmaceutical and agrochemical research is particularly profound, where the construction of biaryl and heteroaryl scaffolds is a daily necessity. Pyrazole-containing molecules are prominent pharmacophores, and the ability to functionalize the pyrazole ring is crucial for developing new chemical entities.[3]

The subject of this guide, 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, presents a unique set of challenges and opportunities. It possesses:

• An iodo leaving group at the C5 position, which is typically the most reactive halide for oxidative addition.[1]

• A potent electron-withdrawing trifluoromethyl (CF3) group at C3, which significantly modulates the electronic properties of the pyrazole ring.[4][5]

• An electron-donating amine (NH2) group at C4, adjacent to the reaction center. This group can act as a coordinating ligand to the palladium catalyst, potentially inhibiting its activity, and makes the substrate particularly challenging.[6][7][8]

This guide will dissect the critical parameters for successfully coupling this substrate, providing both the "how" and the "why" behind each experimental choice.

Mechanistic Cornerstone: The Palladium Catalytic Cycle

The Suzuki-Miyaura reaction proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[9][10] Understanding this cycle is paramount for troubleshooting and optimization. The three key steps are Oxidative Addition, Transmetalation, and Reductive Elimination.[11][12]

The base plays a critical role, primarily by activating the boronic acid to form a more nucleophilic boronate species, which is essential for the transmetalation step to occur efficiently.[13][14][15][16]

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Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Iodo-3-(Trifluoromethyl)pyrazole Building Blocks

Introduction: Unlocking Novel Chemical Space with Trifluoromethylated Pyrazoles

The 3-(trifluoromethyl)pyrazole scaffold is a privileged motif in modern medicinal chemistry and agrochemistry. The incorporation of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile tool for the construction of carbon-nitrogen (C-N) bonds, enabling the synthesis of a diverse array of arylamines.[1] This guide provides a comprehensive overview and detailed protocols for the application of the Buchwald-Hartwig amination to 5-iodo-3-(trifluoromethyl)pyrazole building blocks, facilitating the synthesis of novel N-substituted 5-amino-3-(trifluoromethyl)pyrazoles. These products are valuable intermediates for the discovery of new pharmaceuticals and functional materials.

The electron-withdrawing nature of the trifluoromethyl group and the pyrazole ring itself presents unique challenges for the Buchwald-Hartwig amination. This guide will address these challenges by providing insights into catalyst and ligand selection, reaction optimization, and troubleshooting, empowering researchers to successfully employ this powerful transformation.

Mechanism and Key Considerations in the Amination of Electron-Deficient Heterocycles

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species. A general understanding of this mechanism is crucial for rational catalyst selection and reaction optimization.

Figure 1: A simplified representation of the Buchwald-Hartwig amination catalytic cycle.

Key Considerations for 5-Iodo-3-(Trifluoromethyl)pyrazole Substrates:

• Electron-Deficient Nature: The trifluoromethyl group significantly reduces the electron density of the pyrazole ring, which can impact the rate of oxidative addition. This often necessitates the use of more electron-rich and sterically hindered phosphine ligands to promote this key step.

• Ligand Selection: The choice of ligand is paramount for a successful reaction. Bulky biarylphosphine ligands, such as those from the Buchwald and Hartwig groups, are often essential.[2] For electron-deficient substrates like trifluoromethylated pyrazoles, ligands such as tBuBrettPhos and JosiPhos CyPF-tBu have shown promise in similar systems.[3] These ligands promote the reductive elimination step and stabilize the palladium catalyst.

• Catalyst Precursor: While Pd₂(dba)₃ and Pd(OAc)₂ are common palladium sources, pre-formed palladium precatalysts can offer improved reactivity and reproducibility by ensuring the efficient generation of the active Pd(0) species.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine and facilitate the catalytic cycle. Common choices include sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LHMDS), and potassium phosphate (K₃PO₄). The choice of base can be substrate-dependent and may require optimization.

• Solvent: Anhydrous, deoxygenated aprotic polar solvents such as toluene, dioxane, or THF are typically used. The solubility of the reagents and the reaction temperature will influence the optimal solvent choice.

General Protocol for the Buchwald-Hartwig Amination of 5-Iodo-3-(Trifluoromethyl)pyrazole

This protocol provides a general starting point for the amination of 5-iodo-3-(trifluoromethyl)pyrazole with a variety of primary and secondary amines. Note: This is a general procedure, and optimization of the ligand, base, solvent, and temperature may be necessary for specific substrates.

Figure 2: A general workflow for the Buchwald-Hartwig amination experiment.

Materials:

• 5-Iodo-3-(trifluoromethyl)pyrazole

• Amine (primary or secondary)

• Palladium precatalyst (e.g., tBuBrettPhos Pd G3) or Pd₂(dba)₃

• Phosphine ligand (e.g., tBuBrettPhos)

• Base (e.g., NaOtBu or LHMDS)

• Anhydrous, deoxygenated solvent (e.g., toluene or dioxane)

• Schlenk tube or microwave vial

• Standard laboratory glassware

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup (under inert atmosphere):

  • To an oven-dried Schlenk tube or microwave vial containing a magnetic stir bar, add 5-iodo-3-(trifluoromethyl)pyrazole (1.0 equiv), the palladium precatalyst (1-5 mol%), and the phosphine ligand (1.2-6 mol% relative to palladium).

  • If not using a precatalyst, add the palladium source (e.g., Pd₂(dba)₃, 1-2.5 mol%) and the ligand (2-6 mol%).

  • Add the base (1.5-2.5 equiv).

  • Seal the vessel with a septum or cap.

  • Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Addition of Reagents:

  • Through the septum, add the anhydrous, deoxygenated solvent (to achieve a concentration of 0.1-0.5 M).

  • Add the amine (1.1-1.5 equiv). If the amine is a solid, it can be added with the other solid reagents in step 1.

• Reaction:

  • Place the sealed vessel in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80-120 °C).

  • Alternatively, microwave irradiation can be used to accelerate the reaction.

  • Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Quench the reaction by the slow addition of water or saturated aqueous ammonium chloride.

  • Separate the organic layer, and wash it with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired N-substituted 5-amino-3-(trifluoromethyl)pyrazole.

Reaction Optimization and Troubleshooting

The optimal reaction conditions can vary significantly depending on the specific amine used. The following table provides guidance on optimizing the reaction and troubleshooting common issues.

Parameter	Initial Recommendation	Optimization Strategy & Rationale
Palladium Source	tBuBrettPhos Pd G3 (2 mol%)	If the reaction is sluggish, consider other precatalysts or a combination of Pd₂(dba)₃ with a suitable ligand. Precatalysts often provide more consistent results.
Ligand	tBuBrettPhos (2.4 mol%)	For sterically hindered amines, more electron-rich and bulky ligands like RuPhos or XPhos may be beneficial. A ligand screen is often the most effective optimization strategy.[4]
Base	NaOtBu (2.0 equiv)	If the starting material is base-sensitive, a weaker base like K₃PO₄ or Cs₂CO₃ may be used, although this may require higher temperatures or longer reaction times. For N-H containing heterocycles, LHMDS can sometimes be advantageous.
Solvent	Toluene (0.2 M)	Dioxane or THF can also be effective. The choice of solvent can influence the solubility of the reagents and the reaction rate.
Temperature	100 °C	If the reaction is slow, increasing the temperature to 110-120 °C may improve the rate. For thermally sensitive substrates, a lower temperature with a more active catalyst system may be necessary.

Common Issue	Potential Cause	Suggested Solution
Low or no conversion	Inactive catalyst	Ensure all reagents and solvents are anhydrous and deoxygenated. Use fresh catalyst and ligand. Consider a different palladium source or ligand.
Insufficiently strong base	Switch to a stronger base like LHMDS.
Low reaction temperature	Increase the reaction temperature in increments of 10 °C.
Formation of byproducts	Dehalogenation of the starting material	Use a less sterically hindered ligand or a weaker base.
Amine decomposition	Lower the reaction temperature.
Poor reproducibility	Inconsistent generation of active Pd(0)	Use a palladium precatalyst for more reliable results.

Data Presentation: Representative Reaction Conditions

The following table summarizes typical reaction conditions that can be used as a starting point for the Buchwald-Hartwig amination of 5-iodo-3-(trifluoromethyl)pyrazole. These conditions are based on successful examples with structurally related electron-deficient halopyrazoles.[3]

Entry	Amine	Pd Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Typical Yield Range
1	Primary Aliphatic Amine	Pd₂(dba)₃ (2)	JosiPhos CyPF-tBu (4)	NaOtBu (2.0)	Toluene	100	12-24	60-85%
2	Secondary Aliphatic Amine	tBuBrettPhos Pd G3 (2)	-	LHMDS (2.0)	Dioxane	110	16-24	55-80%
3	Aniline	Pd₂(dba)₃ (2.5)	tBuBrettPhos (5)	K₃PO₄ (2.5)	Dioxane	120	24	50-75%
4	Heterocyclic Amine	RuPhos Pd G3 (2)	-	NaOtBu (2.0)	Toluene	100	12-18	65-90%

Safety Precautions

• Inert Atmosphere: All reactions should be performed under an inert atmosphere of argon or nitrogen as palladium catalysts and some phosphine ligands are air-sensitive.

• Reagent Handling: Organophosphine ligands and palladium compounds are toxic and should be handled in a well-ventilated fume hood. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Bases: Strong bases like NaOtBu and LHMDS are corrosive and moisture-sensitive. Handle with care.

• Solvents: Anhydrous solvents are flammable. Work away from ignition sources.

Conclusion

The Buchwald-Hartwig amination of 5-iodo-3-(trifluoromethyl)pyrazole is a highly effective method for the synthesis of a diverse range of N-substituted 5-amino-3-(trifluoromethyl)pyrazoles. Careful selection of the catalyst, ligand, base, and solvent is crucial for achieving high yields and purity. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully implement this powerful transformation in their synthetic endeavors, enabling the exploration of new chemical space in drug discovery and materials science.

References

• BenchChem. (2025). Application Notes and Protocols: Buchwald-Hartwig Amination of 4-Iodopyrazole Derivatives.
• Entegris. (n.d.). Buchwald Ligands Review.
• ACS Publications. (2019). Synthesis of N-Arylpyrazoles by Palladium-Catalyzed Coupling of Aryl Triflates with Pyrazole Derivatives. The Journal of Organic Chemistry.
• Catalysis Consulting. (n.d.). Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction.
• WuXi AppTec. (2024). Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings?
• RSC Publishing. (2016). Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling.
• ACS Publications. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters.
• ResearchGate. (n.d.). Optimization of the Buchwald-Hartwig reaction.
• PMC. (2025). Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions.
• Organic Chemistry Portal. (n.d.). Regioselective Synthesis of 5-Trifluoromethylpyrazoles by [3 + 2] Cycloaddition of Nitrile Imines and 2-Bromo-3,3,3-trifluoropropene.
• MDPI. (2022). General Method of Synthesis of 5-(Het)arylamino-1,2,3-triazoles via Buchwald–Hartwig Reaction of 5-Amino.
• dspace.mit.edu. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides.
• RSC Publishing. (n.d.). Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Organic & Biomolecular Chemistry.
• Sigma-Aldrich. (n.d.). Buchwald Catalysts & Ligands.
• University of Nottingham. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed.
• Wikipedia. (n.d.). Buchwald–Hartwig amination.
• PMC. (2024). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders.

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Application Notes and Protocols for the Incorporation of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine into Kinase Inhibitor Scaffolds

Introduction: The Strategic Advantage of Fluorinated Pyrazoles in Kinase Inhibition

Protein kinases, as central regulators of cellular signaling, have become one of the most critical target classes in modern drug discovery, particularly in oncology.[1] The development of small molecule kinase inhibitors has revolutionized cancer treatment, and at the core of many of these successful drugs lies a "privileged scaffold" – a molecular framework with a high propensity for binding to this enzyme family. The pyrazole ring is one such scaffold, prized for its synthetic tractability and its ability to form key hydrogen bond interactions within the ATP-binding site of kinases.[2][3][4]

This guide focuses on a highly functionalized building block, 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine , and its strategic incorporation into kinase inhibitor scaffolds. The unique combination of substituents on this pyrazole core offers a multi-pronged approach to inhibitor design:

• The Pyrazole Core : Serves as an effective hinge-binding motif, a feature common to many Type I and Type II kinase inhibitors.[5][6]

• The 4-Amino Group : Provides a vector for C-N bond formation, allowing for the introduction of solubilizing groups or moieties that can access additional pockets within the kinase domain.

• The 5-Iodo Substituent : Acts as a versatile handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, enabling the facile installation of aryl or heteroaryl groups that can target the solvent-exposed region.[7]

• The 3-Trifluoromethyl (CF3) Group : This electron-withdrawing group can significantly enhance the metabolic stability and binding affinity of a drug candidate.[8][9] The lipophilicity of the CF3 group can also improve cell permeability.[10][11]

These application notes provide detailed protocols for leveraging this building block in the synthesis of potent and selective kinase inhibitors, followed by methodologies for their biochemical evaluation.

Physicochemical Properties of the Core Building Block

A thorough understanding of the starting material's properties is critical for reaction optimization and downstream characterization.

Property	Value	Source/Notes
IUPAC Name	1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine	---
Molecular Formula	C₆H₇F₃IN₃	---
Molecular Weight	319.04 g/mol	---
Appearance	Off-white to light brown solid (predicted)	Based on similar compounds.[12]
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO, Dioxane)	Inferred from typical reaction conditions.
Reactivity	The C-I bond is susceptible to oxidative addition in Pd(0) catalysis. The primary amine is a nucleophile suitable for C-N coupling reactions.	[7][13]

Synthetic Protocols: Constructing a Pyrazolo[3,4-d]pyrimidine Scaffold

The pyrazolo[3,4-d]pyrimidine core is a well-established isostere of adenine and a cornerstone of many approved kinase inhibitors.[1] The following protocols detail a two-step sequence to construct a substituted pyrazolo[3,4-d]pyrimidine library, starting from 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

Workflow Overview

Caption: Synthetic workflow for building a kinase inhibitor library.

Protocol 1: Buchwald-Hartwig Amination of an Aryl Halide

This protocol utilizes the 4-amino group of the pyrazole to displace a halide on an aromatic ring, forming a key C-N bond. This reaction is fundamental for introducing moieties that can interact with regions outside the hinge.[13][14]

Objective: To synthesize N-(4-methoxyphenyl)-1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

Materials:

• 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (1.0 equiv)

• 1-bromo-4-methoxybenzene (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.02 equiv)

• XPhos (0.04 equiv)

• Sodium tert-butoxide (NaOtBu) (1.4 equiv)

• Anhydrous Toluene

• Schlenk flask or microwave vial

• Standard laboratory glassware and purification supplies (silica gel, solvents)

Step-by-Step Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (e.g., 319 mg, 1.0 mmol), 1-bromo-4-methoxybenzene (224 mg, 1.2 mmol), Pd₂(dba)₃ (18.3 mg, 0.02 mmol), XPhos (19.1 mg, 0.04 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Solvent Addition: Add anhydrous, degassed toluene (5 mL) to the flask via syringe.

• Reaction: Heat the reaction mixture to 100 °C and stir for 4-12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

  • Causality Note: The choice of a bulky, electron-rich phosphine ligand like XPhos is crucial for promoting the reductive elimination step and preventing catalyst decomposition, which is a common issue with electron-rich heterocyclic amines.[15] Sodium tert-butoxide is a strong, non-nucleophilic base required to deprotonate the amine and facilitate the catalytic cycle.[16]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and filter through a pad of Celite to remove palladium residues.

• Purification: Wash the filtrate with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the desired N-aryl pyrazole amine.

Protocol 2: Suzuki-Miyaura Cross-Coupling

This protocol leverages the 5-iodo position for C-C bond formation, a powerful method for installing diverse (hetero)aryl groups to probe the solvent-front region of the kinase ATP pocket.[7][17]

Objective: To synthesize 1-ethyl-5-(pyridin-4-yl)-3-(trifluoromethyl)-1H-pyrazol-4-amine.

Materials:

• 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (1.0 equiv)

• Pyridine-4-boronic acid (1.5 equiv)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (0.05 equiv)

• Potassium Carbonate (K₂CO₃) (3.0 equiv)

• 1,4-Dioxane and Water (4:1 mixture)

• Microwave reactor and vials

• Standard laboratory glassware and purification supplies

Step-by-Step Procedure:

• Reaction Setup: In a microwave vial, combine 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (e.g., 319 mg, 1.0 mmol), pyridine-4-boronic acid (184 mg, 1.5 mmol), Pd(PPh₃)₄ (58 mg, 0.05 mmol), and K₂CO₃ (415 mg, 3.0 mmol).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane (4 mL) and water (1 mL).

• Microwave Irradiation: Seal the vial and place it in the microwave reactor. Heat the mixture to 120 °C for 20-40 minutes.[18][19]

  • Causality Note: Microwave heating dramatically accelerates the reaction by efficiently overcoming the activation energy of the catalytic cycle.[17] The aqueous base (K₂CO₃ in water) is essential for the transmetalation step, where the organic group is transferred from boron to the palladium center.[7] Pd(PPh₃)₄ is a robust, general-purpose catalyst suitable for this type of coupling.[18]

• Work-up: After cooling, dilute the reaction mixture with ethyl acetate (20 mL) and water (10 mL). Separate the layers.

• Purification: Extract the aqueous layer with ethyl acetate (2 x 10 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product via flash column chromatography (e.g., using a dichloromethane/methanol gradient) to obtain the final compound.

Biochemical Evaluation: Kinase Inhibition Assay

After synthesis, the new compounds must be evaluated for their ability to inhibit the target kinase. A time-resolved fluorescence resonance energy transfer (TR-FRET) assay is a robust, high-throughput method for determining inhibitor potency (IC₅₀).[20]

Targeted Signaling Pathway Example: MAPK/ERK Pathway

Caption: Inhibition of the MEK1/2 kinase in the MAPK/ERK pathway.

Protocol 3: In Vitro TR-FRET Kinase Assay (e.g., for MEK1)

This protocol is a general guideline and should be optimized for the specific kinase and substrate pair.[21][22]

Objective: To determine the IC₅₀ value of a synthesized inhibitor against the MEK1 kinase.

Materials:

• Recombinant active MEK1 kinase

• Biotinylated ERK1 (inactive substrate)

• ATP

• Synthesized inhibitor compound (serially diluted in DMSO)

• Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Stop Solution (containing EDTA)

• Detection Reagents: Europium-labeled anti-phospho-ERK1 antibody and Streptavidin-Allophycocyanin (SA-APC)

• Low-volume 384-well assay plates

• Plate reader capable of TR-FRET detection

Step-by-Step Procedure:

• Compound Plating: Prepare serial dilutions of the test compound in DMSO. Dispense a small volume (e.g., 50 nL) of each dilution into the wells of a 384-well plate. Include positive (no inhibitor) and negative (no enzyme) controls.

• Enzyme/Substrate Addition: Prepare a master mix of MEK1 kinase and biotinylated ERK1 substrate in assay buffer. Add this mix (e.g., 5 µL) to each well.

• Incubation: Gently mix the plate and incubate for 15-20 minutes at room temperature to allow the inhibitor to bind to the kinase.

  • Self-Validation: Pre-incubating the enzyme and inhibitor before initiating the reaction ensures that the measured inhibition reflects a true equilibrium binding event rather than competition for binding during the reaction.

• Reaction Initiation: Prepare a solution of ATP in assay buffer at a concentration close to its Km for MEK1. Add the ATP solution (e.g., 5 µL) to all wells to start the kinase reaction.

• Kinase Reaction: Incubate the plate at room temperature for a defined period (e.g., 60 minutes). The reaction time should be within the linear range of product formation, determined in preliminary experiments.

• Reaction Termination: Add Stop Solution containing EDTA (e.g., 5 µL) to each well. The EDTA chelates Mg²⁺ ions, which are essential for kinase activity, thereby stopping the reaction.

• Detection: Add the detection reagents (Europium-labeled antibody and SA-APC) to each well. The streptavidin binds to the biotinylated substrate, and the antibody binds only to the phosphorylated product.

• Final Incubation: Incubate for 60 minutes at room temperature to allow the detection reagents to bind.

• Data Acquisition: Read the plate on a TR-FRET-compatible plate reader. The FRET signal (emission at 665 nm) is generated when the Europium donor and APC acceptor are brought into proximity by the antibody-phosphosubstrate-streptavidin complex.

• Data Analysis: Calculate the ratio of the acceptor and donor fluorescence intensities. Plot the normalized signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Conclusion

The 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine building block represents a powerful and versatile tool for the modern medicinal chemist. Its strategic trifluoromethylation enhances drug-like properties, while the orthogonal reactive sites—the nucleophilic amine and the electrophilic iodide—provide straightforward entry into diverse and potent kinase inhibitor scaffolds like the pyrazolo[3,4-d]pyrimidines. The protocols outlined herein offer a robust framework for the synthesis and evaluation of novel inhibitors, paving the way for the discovery of next-generation targeted therapies.

References

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. [Link]

• Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. (2022). MDPI. [Link]

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. (2023). ACS Medicinal Chemistry Letters. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). Molecules. [Link]

• Exploring the Scaffold Universe of Kinase Inhibitors. (2015). Journal of Medicinal Chemistry. [Link]

• Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. (2023). Journal of Chemical Information and Modeling. [Link]

• Trifluoromethyl group - Wikipedia. Wikipedia. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. (2025). RSC Publishing. [Link]

• Exploring the scaffold universe of kinase inhibitors. (2015). PubMed. [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). PubMed. [Link]

• The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. (2025). PubMed. [Link]

• Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. (2007). Journal of Medicinal Chemistry. [Link]

• Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. (2023). ACS Publications. [Link]

• Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. (2017). PMC. [Link]

• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethylated New Chemical Entities. (2024). Hovione. [Link]

• IP-Kinase Assay. (2014). Bio-protocol. [Link]

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. (2020). PMC. [Link]

• Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. (2023). bioRxiv.org. [Link]

• Fluorine as a key element in modern drug discovery and development. (2018). LE STUDIUM. [Link]

• Assay Development for Protein Kinase Enzymes. (2012). NCBI - NIH. [Link]

• Efficient synthesis of 4-substituted pyrazole via microwave-promoted Suzuki cross-coupling reaction. (2014). Journal of Saudi Chemical Society. [Link]

• How Does a Biochemical Kinase Assay Work?. (2018). BellBrook Labs. [Link]

• In vitro kinase assay. (2017). Protocols.io. [Link]

• Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. (2020). ResearchGate. [Link]

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. (2020). PMC. [Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. (2016). The Journal of Organic Chemistry. [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. (2014). Organic Letters. [Link]

• Buchwald–Hartwig amination - Wikipedia. Wikipedia. [Link]

• Palladium-catalyzed amino group arylation of 1,3-disubstituted 1H-pyrazol-5-amine based on Buchwald–Hartwig reaction. (2021). ResearchGate. [Link]

• Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. (2025). Beilstein Journal of Organic Chemistry. [Link]

• 1-ethyl-3-iodo-5-(trifluoromethyl)-1H-pyrazole. Chemspace. [Link]

• 1-ethyl-N-(4-(trifluoromethoxy)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine. PubChem. [Link]

• 3-ethyl-4-iodo-1H-pyrazol-5-amine — Chemical Substance Information. NextSDS. [Link]

• 5-ethyl-1-[4-(trifluoromethyl)phenyl]-1h-pyrazol-4-amine hydrochloride. PubChemLite. [Link]

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Topic: N-Alkylation Procedures for 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine: A Guide for Medicinal Chemistry and Drug Development

An Application Note and Protocol from the Desk of a Senior Application Scientist

Abstract

N-substituted aminopyrazoles are privileged scaffolds in modern drug discovery, forming the core of numerous kinase inhibitors and other therapeutic agents. The target molecule, 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, is a highly functionalized building block poised for library synthesis. However, the synthetic challenge lies in the deactivated nature of the 4-amino group, a direct consequence of the potent electron-withdrawing effects of the adjacent trifluoromethyl and iodo substituents. This document provides a comprehensive guide for researchers, detailing two robust and field-proven protocols for the N-alkylation of this substrate: Direct Alkylation with Alkyl Halides and Reductive Amination . We delve into the causality behind experimental choices, offering detailed, step-by-step methodologies, troubleshooting advice, and a comparative analysis to empower chemists to select the optimal strategy for their synthetic goals.

Introduction: The Strategic Importance of the Substrate

The pyrazole core is a cornerstone of medicinal chemistry, present in numerous FDA-approved drugs.[1][2] The specific substitution pattern of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine makes it a particularly valuable intermediate:

• N-Alkylated 4-Aminopyrazole Core: This motif is critical for establishing key interactions within the ATP-binding sites of many protein kinases.

• 3-Trifluoromethyl Group: This group enhances metabolic stability, membrane permeability, and binding affinity through favorable electronic interactions.[3][4] However, it significantly reduces the nucleophilicity of the 4-amino group, complicating N-alkylation.[4]

• 5-Iodo Group: This serves as a versatile synthetic handle for late-stage functionalization via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling rapid diversification and structure-activity relationship (SAR) studies.[5][6]

This guide provides validated protocols to overcome the inherent reactivity challenges and efficiently generate libraries of N-alkylated derivatives.

Strategic Approach to N-Alkylation

The primary challenge is the diminished nucleophilicity of the 4-amino group. Therefore, reaction conditions must be carefully selected to drive the desired transformation efficiently while minimizing side reactions. We present two orthogonal and highly effective strategies.

Caption: Decision workflow for selecting an N-alkylation strategy.

Protocol 1: Direct N-Alkylation with Alkyl Halides

This classical method involves the direct nucleophilic substitution of an alkyl halide by the pyrazole's amino group.[7][8] Due to the substrate's reduced reactivity, a suitable base and solvent system is critical for success.[9]

Caption: General experimental workflow for direct N-alkylation.

Detailed Experimental Protocol

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (1.0 mmol, 1.0 eq.).

• Solvent and Base Addition: Add anhydrous N,N-Dimethylformamide (DMF, 5 mL) followed by potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 eq.) or cesium carbonate (Cs₂CO₃, 1.5 mmol, 1.5 eq. for less reactive halides). Stir the suspension for 15 minutes at room temperature.

• Alkylating Agent: Add the alkyl halide (e.g., benzyl bromide, methyl iodide, 1.1 mmol, 1.1 eq.) dropwise to the mixture.

• Reaction: Heat the reaction mixture to 60-80 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until consumption of the starting material is observed (typically 4-12 hours).

• Work-up: Cool the reaction to room temperature. Carefully pour the mixture into water (50 mL) and extract with ethyl acetate (3 x 30 mL).

• Washing: Combine the organic layers and wash with brine (2 x 25 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired N-alkylated product.

Quantitative Data & Troubleshooting

Parameter	Recommendation	Rationale & Troubleshooting
Base	K₂CO₃ (standard), Cs₂CO₃ (enhanced)	The trifluoromethyl group necessitates a reasonably strong base. If the reaction is sluggish with K₂CO₃, switching to the more soluble and basic Cs₂CO₃ can increase the rate.
Solvent	DMF, Acetonitrile (MeCN)	Polar aprotic solvents are required to dissolve the reagents and facilitate the S_N2 reaction. DMF is generally superior for its higher boiling point and solvating power.
Temperature	60-80 °C	Room temperature is often insufficient due to the deactivated amine. If starting material remains, increasing the temperature to 80-90 °C may be necessary.
Alkyl Halide	R-I > R-Br > R-Cl (1.1 eq.)	Reactivity follows the leaving group ability of the halide. Using a slight excess prevents unreacted starting material. A large excess increases the risk of di-alkylation.

Protocol 2: Reductive Amination

Reductive amination is a powerful and highly selective method for preparing mono-N-alkylated amines.[10][11] It proceeds via the formation of an imine intermediate from the amine and an aldehyde/ketone, which is then reduced in situ by a mild hydride reagent.[12] This method completely avoids the issue of over-alkylation.

Caption: General experimental workflow for reductive amination.

Detailed Experimental Protocol

• Setup: To a round-bottom flask, add 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (1.0 mmol, 1.0 eq.), the desired aldehyde or ketone (1.2 mmol, 1.2 eq.), and a suitable solvent such as Dichloroethane (DCE) or Methanol (MeOH) (10 mL).

• Imine Formation: Add a catalytic amount of acetic acid (0.1 mmol, 0.1 eq.) and stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 mmol, 1.5 eq.) portion-wise over 10 minutes. Note: This reagent is moisture-sensitive but is selective for imines in the presence of carbonyls.

• Reaction: Allow the reaction to stir at room temperature. Monitor progress by TLC or LC-MS until the imine intermediate is consumed and the product is formed (typically 2-16 hours).

• Work-up: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (20 mL).

• Extraction: Extract the aqueous layer with dichloromethane (DCM) or ethyl acetate (3 x 30 mL).

• Washing & Drying: Combine the organic layers, wash with brine (25 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Comparative Data & Key Considerations

Parameter	Recommendation	Rationale & Field Insights
Solvent	Dichloroethane (DCE), Methanol (MeOH), THF	DCE is often preferred as it does not compete with the reducing agent. If using MeOH, the reaction may need to be cooled before adding the borohydride.
Reducing Agent	NaBH(OAc)₃	Sodium triacetoxyborohydride is the reagent of choice. It is milder and more selective than sodium cyanoborohydride (NaBH₃CN) and can be used in non-anhydrous conditions.
Acid Catalyst	Acetic Acid (AcOH), TFA (trace)	A catalytic amount of acid is essential to protonate the carbonyl, activating it for nucleophilic attack and facilitating dehydration to the imine.
Carbonyl Scope	Aliphatic & Aromatic Aldehydes, Ketones	This method is broadly applicable. Aldehydes react faster than ketones. Sterically hindered ketones may require longer reaction times or gentle heating.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

• Reagents:

  • Alkyl Halides: Many are toxic, volatile, and lachrymatory. Handle with extreme care.

  • DMF: Anhydrous DMF is a skin irritant and can be absorbed through the skin.

  • Sodium Triacetoxyborohydride: Reacts with water to release hydrogen gas. Quench reactions carefully and avoid contact with strong acids.

Conclusion

The N-alkylation of the electronically deactivated 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine can be achieved with high efficiency through rational methodology selection. Direct alkylation offers a straightforward approach for simple alkyl groups, provided conditions are optimized to overcome the low nucleophilicity. For a broader substrate scope and absolute control over mono-alkylation, reductive amination is the superior and more versatile strategy. The protocols detailed herein are robust, scalable, and designed to empower drug discovery teams to rapidly generate diverse chemical matter from this high-value pyrazole intermediate.

References

• BenchChem (2025). Application Notes and Protocols: N-Alkylation and N-Arylation of 1,5-dimethyl-1H-pyrazol-3-amine. BenchChem.

• Ito, T., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules. [Link]

• Krasavin, M. (2023). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. International Journal of Molecular Sciences. [Link]

• Huang, Y., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. The Journal of Organic Chemistry. [Link]

• BenchChem (2025).

• Mondal, P., et al. (2024). Catalytic N-Alkylation of (Hetero)Aromatic Amines and Tandem Annulation Reactions. The Journal of Organic Chemistry. [Link]

• Shabalin, A. A., et al. (2011). “Reported, but Still Unknown.” A Closer Look into 3,4-Bis- and 3,4,5-Tris(trifluoromethyl)pyrazoles. The Journal of Organic Chemistry. [Link]

• Ghaffari, B., et al. (2020). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]

• Ito, T., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules. [Link]

• ResearchGate (2017). One-pot synthesis of the N-pyrazolyl amine via a reductive amination. ResearchGate. [Link]

• INEOS OPEN (2021). SYNTHESIS AND REDUCTIVE AMINATION OF 1-ARYL-5- FERROCENYL-1H-PYRAZOLE-4-CARBALDEHYDES. INEOS OPEN. [Link]

• Sharland, J. C., et al. (2025). Accessing trifluoromethylated SuFEx-able pyrazole via distortion-accelerated 1,3-dipolar cycloadditions. Chemical Science. [Link]

• Butler, D. E., et al. (2009). Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions. Organic & Biomolecular Chemistry. [Link]

• BenchChem (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals. BenchChem.

• Organic Chemistry Explained (2020). Alkylation of Amines, Part 1: with Alkyl Halides. YouTube. [Link]

• Molbank (2022). Synthesis and Characterization of 3-Methyl-1-(4-(trifluoromethyl)phenyl)indeno [1,2-c]pyrazol-4(1H)-one. MDPI. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Trifluoromethyl-substituted pyridyl- and pyrazolylboronic acids and esters: synthesis and Suzuki–Miyaura cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. ineosopen.org [ineosopen.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complexities of functionalizing trifluoromethylated pyrazoles. The synthesis of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine is a rigorous four-step process that demands strict control over regioselectivity and chemoselectivity.

This guide is designed as a self-validating system: every experimental choice is explained through its underlying chemical causality, and every step includes analytical checkpoints to verify success before proceeding.

I. Synthetic Workflow Visualization

Figure 1: Four-step synthetic workflow for 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

II. Troubleshooting Guides & FAQs

Step 1: N-Ethylation & Isomer Separation

Q: Why am I getting a mixture of products during the N-ethylation step, and how do I improve the yield of the desired 1,3-isomer? A: Pyrazoles exhibit annular tautomerism. When you alkylate 3-(trifluoromethyl)-1H-pyrazole, the base (e.g., K₂CO₃) generates a pyrazolide anion. The ethyl electrophile can attack either nitrogen, yielding both 1-ethyl-3-(trifluoromethyl)-1H-pyrazole and 1-ethyl-5-(trifluoromethyl)-1H-pyrazole 1. Causality: The electron-withdrawing CF₃ group makes the adjacent nitrogen less nucleophilic. However, steric hindrance also plays a role. Using a polar aprotic solvent like DMF with a mild base favors the thermodynamically stable 1,3-isomer, but column chromatography is strictly required to isolate it purely.

Step 2: Regioselective C5-Iodination

Q: My C5-iodination yield is low, and I am recovering unreacted starting material. What is failing? A: The deprotonation at the C5 position requires strictly anhydrous conditions and a strong base. The C5 proton is the most acidic on the pyrazole ring due to the adjacent electronegative nitrogen and the inductive pull of the CF₃ group. If moisture is present, the highly reactive lithiated intermediate is instantly quenched back to the starting material. Causality: Treatment with n-BuLi at -78 °C generates a stable lithium pyrazolide. Subsequent trapping with elemental iodine (I₂) produces the 5-iodo derivative exclusively 2. Ensure your THF is freshly distilled over sodium/benzophenone and that the I₂ is completely dissolved in anhydrous THF before dropwise addition.

Step 3: Chemoselective Nitro Reduction

Q: During the final reduction step to form the amine, I am losing the iodine atom. How do I prevent deiodination? A: You are likely using catalytic hydrogenation (e.g., Pd/C with H₂). Palladium readily inserts into the relatively weak C-I bond, causing reductive dehalogenation. Causality: To preserve the halogen, you must use a chemoselective reducing agent that operates via single-electron transfer rather than metal-hydride insertion 3. Tin(II) chloride (SnCl₂·2H₂O) or Iron powder with ammonium chloride (Fe/NH₄Cl) will selectively reduce the nitro group to an amine while leaving the C5-iodine completely intact.

III. Quantitative Data & Yield Optimization

Table 1: Optimization of C5-Iodination Conditions

Goal: Maximize deprotonation at C5 while preventing side reactions.

Base	Solvent	Temp (°C)	Electrophile	Yield (%)	Mechanistic Observation
NaH	THF	0	I₂	< 10	Insufficient pKa to deprotonate C5 carbon.
LDA	THF	-78	NIS	45	Steric bulk of LDA slows kinetics; incomplete conversion.
n-BuLi	Et₂O	-78	I₂	72	Lower solubility of the lithiated intermediate causes precipitation.
n-BuLi	THF	-78	I₂	88	Optimal: Complete lithiation, highly soluble, clean I₂ trapping.

Table 2: Optimization of Nitro Reduction to Amine

Goal: Achieve full reduction of the -NO₂ group without cleaving the C-I bond.

Reagent System	Solvent	Temp (°C)	Yield (%)	Byproducts / Issues
Pd/C, H₂ (1 atm)	MeOH	25	0	Complete deiodination (C-I bond cleavage).
Fe powder, NH₄Cl	EtOH / H₂O	80	85	Trace unreacted starting material; messy workup.
SnCl₂·2H₂O	EtOH	70	92	Clean conversion; easily removed tin salts via basic workup.

IV. Detailed Step-by-Step Methodologies

N-Ethylation

• Reaction: Dissolve 3-(trifluoromethyl)-1H-pyrazole (1.0 eq) in anhydrous DMF (0.5 M). Add K₂CO₃ (1.5 eq) and stir for 15 minutes at room temperature.

• Addition: Add ethyl iodide (1.2 eq) dropwise. Stir at 40 °C for 12 hours.

• Workup: Dilute with water and extract with EtOAc (3x). Wash the organic layer with brine (5x) to remove DMF. Dry over Na₂SO₄ and concentrate.

• Validation Checkpoint: Purify via silica gel chromatography (Hexanes/EtOAc). The desired 1-ethyl-3-(trifluoromethyl)-1H-pyrazole will elute differently from the 1,5-isomer. Confirm via ¹H NMR: look for the distinct ethyl quartet/triplet and the two pyrazole protons.

Regioselective C5-Iodination

• Lithiation: Dissolve 1-ethyl-3-(trifluoromethyl)-1H-pyrazole (1.0 eq) in freshly distilled anhydrous THF (0.2 M) under an argon atmosphere. Cool strictly to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 15 minutes. Stir at -78 °C for 45 minutes to ensure complete formation of the lithium pyrazolide.

• Electrophilic Trapping: Add a solution of iodine (I₂, 1.2 eq) in anhydrous THF dropwise. Stir for 1 hour at -78 °C, then allow to warm to room temperature over 2 hours.

• Validation Checkpoint: Quench with saturated aqueous Na₂S₂O₃ to destroy excess iodine (color change from purple to pale yellow). Extract with EtOAc. ¹H NMR must show the disappearance of the C5 proton (typically around δ 7.5-7.8 ppm).

C4-Nitration

• Reaction: Dissolve the iodinated intermediate in concentrated H₂SO₄ (0.5 M) at 0 °C.

• Nitration: Slowly add fuming HNO₃ (1.5 eq) dropwise. The C4 position is the only unsubstituted position remaining, making this step highly regioselective.

• Workup: Stir at room temperature for 4 hours. Carefully pour the mixture over crushed ice. Filter the resulting precipitate and wash with cold water.

• Validation Checkpoint: The product should be a yellow solid. LC-MS will confirm the mass addition of +45 Da (NO₂ minus H).

Nitro Reduction (Deiodination-Free)

• Reaction: Dissolve the nitrated intermediate (1.0 eq) in absolute ethanol (0.2 M). Add SnCl₂·2H₂O (5.0 eq).

• Heating: Reflux the mixture at 70 °C for 3 hours. Monitor via TLC until the yellow starting material spot disappears.

• Workup: Cool to room temperature. Pour into ice water and basify to pH 9-10 using saturated aqueous NaHCO₃ or 1M NaOH (critical to break up tin emulsions). Extract thoroughly with EtOAc (3x).

• Validation Checkpoint: Dry and concentrate the organic layer. ¹H NMR will show a broad singlet integrating to 2H (the -NH₂ group) around δ 3.5-4.5 ppm, confirming the successful synthesis of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

V. References

• Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. RSC Advances / NIH.

• Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross coupling reaction conditions. Arkivoc / University of Michigan.

• A Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles. ResearchGate.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]

Technical Support Center: Troubleshooting Deiodination in 5-Iodo-Pyrazole Cross-Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address one of the most persistent bottlenecks in heterocyclic medicinal chemistry: the competitive deiodination (hydrodehalogenation) of 5-iodo-pyrazoles during palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira).

This guide abandons generic advice in favor of mechanistic causality, providing you with the exact physicochemical reasons behind reaction failures and the self-validating protocols required to fix them.

The Mechanistic Root Cause: Why Do 5-Iodopyrazoles Deiodinate?

To solve deiodination, we must first understand the kinetic competition at the palladium center. The carbon-iodine (C–I) bond in pyrazoles is highly reactive toward oxidative addition, rapidly forming the PdII(Ar)(I)L2​ intermediate. However, the 5-position of the pyrazole ring is uniquely problematic due to steric hindrance from the adjacent N -protecting group (e.g., methyl, THP, Boc) and the electronic influence of the adjacent nitrogen lone pair [1].

This steric bulk severely retards the transmetalation step. When transmetalation is slow, the PdII complex has an extended lifetime, allowing background side reactions to outcompete C–C bond formation. Specifically, the palladium center undergoes ligand exchange with alkoxides (from protic solvents or bases) or adventitious water. Subsequent β -hydride elimination or phosphonium-mediated proton transfer generates a highly reactive Palladium-Hydride ( Pd−H ) species, which rapidly undergoes reductive elimination to yield the deiodinated pyrazole byproduct [2, 3].

Figure 1: Divergent kinetic pathways in Pd-catalyzed cross-coupling of 5-iodopyrazoles.

Troubleshooting FAQs

Q: I am seeing up to 40% deiodinated pyrazole in my Suzuki-Miyaura coupling. What is the primary culprit? A: If your yield of the Ar−H byproduct is that high, your solvent or base is acting as a hydride donor. Primary and secondary alcohols (e.g., ethanol, methanol) are notorious for coordinating to palladium and undergoing β -hydride elimination [2]. Immediately switch your solvent system to an aprotic biphasic mixture, such as 1,4-Dioxane/Water or Toluene/Water.

Q: Does the choice of base directly impact the deiodination rate? A: Absolutely. Strong bases like Sodium tert-butoxide ( NaOtBu ) can form bulky alkoxide complexes that not only fail to facilitate transmetalation with sterically hindered 5-iodopyrazoles but also actively participate in β -hydride elimination. Transition to weaker, inorganic bases like Potassium Phosphate Tribasic ( K3​PO4​ ) or Potassium Carbonate ( K2​CO3​ ) [1].

Q: How do I select the right ligand to suppress this side reaction? A: You must alter the kinetics to favor transmetalation. Standard ligands like PPh3​ or dppf are insufficiently electron-rich to push the transmetalation of a sterically hindered 5-position. Employ bulky, electron-rich dialkylbiaryl phosphines (Buchwald ligands) such as XPhos or SPhos . Their steric bulk prevents the coordination of off-cycle ligands (like water or alkoxides), while their electron density accelerates both transmetalation and reductive elimination [4].

Q: I need to use water to dissolve my boronic acid, but doesn't water cause hydrodehalogenation? A: Yes, water can act as a hydrogen source via the formation of phosphonium salts [3]. However, in Suzuki couplings, water is often necessary to activate the boronic acid into the reactive boronate species. The solution is a tandem catalyst system (e.g., XPhos Pd G2 precatalyst) in a strictly controlled biphasic system (e.g., 4:1 Dioxane: H2​O ). The G2 precatalyst ensures rapid generation of the active Pd(0) species, allowing the cross-coupling to outpace water-mediated dehalogenation [1, 4].

Condition Optimization Data

The following table synthesizes quantitative data demonstrating how reaction parameters dictate the kinetic fate of 5-iodopyrazole substrates.

Catalyst / Ligand	Base	Solvent System	Temp (°C)	Cross-Coupled Yield (%)	Deiodinated Yield (%)
Pd(PPh3​)4​	Na2​CO3​	EtOH / H2​O (4:1)	80	42%	45%
Pd(dppf)Cl2​	K2​CO3​	Dioxane / H2​O (4:1)	90	61%	28%
Pd(OAc)2​ / SPhos	K3​PO4​	Toluene / H2​O (10:1)	100	84%	8%
XPhos Pd G2	K3​PO4​	Dioxane / H2​O (4:1)	100	94%	< 2%

Note: Data reflects general trends for sterically hindered 5-iodo-1-alkylpyrazoles. The XPhos Pd G2 system provides the optimal balance of reactivity and stability.

Validated Experimental Protocol

This protocol is designed as a self-validating system . It includes specific checkpoints to ensure the integrity of the reaction before committing to full workup.

Figure 2: Validated experimental workflow for 5-iodopyrazole cross-coupling.

Step-by-Step Methodology: Suzuki-Miyaura Coupling of 5-Iodopyrazoles

Objective: Couple 5-iodo-1-methyl-1H-pyrazole with an arylboronic acid while suppressing hydrodehalogenation to < 2%.

• Preparation & Degassing: In a rigorously dried Schlenk flask, add 1,4-Dioxane and HPLC-grade Water in a 4:1 ratio. Degas the mixture by sparging with ultra-pure Argon for 30 minutes. Causality: Dissolved oxygen oxidizes phosphine ligands, necessitating higher catalyst loading which inadvertently increases background deiodination.

• Reagent Charging: Under a positive flow of Argon, charge the flask with:

  • 5-iodo-1-methyl-1H-pyrazole (1.0 equiv, 1.0 mmol)

  • Arylboronic acid (1.5 equiv, 1.5 mmol)

  • Anhydrous K3​PO4​ (2.0 equiv, 2.0 mmol)

• Catalyst Addition: Add XPhos Pd G2 (2 mol%) and supplemental XPhos ligand (2 mol%). Causality: The 1:1 Pd-to-ligand ratio in the G2 precatalyst is highly active, but supplemental XPhos ensures the palladium center remains saturated with the bulky ligand, physically blocking water coordination.

• Reaction Execution: Seal the flask, evacuate, and backfill with Argon (3x). Heat the reaction mixture to 100 °C in a pre-heated oil bath with vigorous stirring (800 rpm) for 2–4 hours.

• Self-Validation Checkpoint (LC-MS): At the 1-hour mark, sample 10 µL of the organic layer. Dilute in Acetonitrile and run LC-MS.

  • Diagnostic Metric: Look for the mass of the starting material ( M ). If you observe a dominant peak at M−126 Da (loss of Iodine + gain of Hydrogen), deiodination is occurring. If the transmetalation is successful, the product mass ( Mpyrazole​+Mboronic​−127−17 ) will dominate.

• Workup: Cool to room temperature. Dilute with Ethyl Acetate and wash with water, then brine. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via flash column chromatography.

References

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A mechanistic investigation of hydrodehalogenation using ESI-MS Source: Chemical Communications (Royal Society of Chemistry) URL:[Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides Source: Organometallics (ACS Publications) URL:[Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-ones Source: PubMed Central (National Institutes of Health) URL:[Link]

Technical Support Center: Optimizing Purification of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine by Column Chromatography

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) for the purification of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine. This document offers practical, field-proven insights to overcome common challenges encountered during column chromatography of this and structurally related compounds.

I. Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the purification of substituted pyrazoles.

Q1: My compound is streaking badly on the silica gel column. What is the likely cause and how can I fix it?

A1: Streaking or tailing of basic compounds like your pyrazol-4-amine on a standard silica gel column is a frequent issue.[1] This is primarily due to strong interactions between the basic amine group and the acidic silanol groups on the silica surface.[2][3] This can lead to poor separation and low recovery of your product.[2]

Solutions:

• Deactivate the Silica Gel: Before packing your column, you can prepare a slurry of silica gel in your starting mobile phase and add a small amount of a basic modifier, such as triethylamine (typically 0.1-1% v/v).[4][5][6] This will neutralize the acidic sites on the silica, minimizing unwanted interactions.[1][3]

• Use an Amine-Functionalized Column: These columns have an amine-propyl modified silica surface that eliminates the ionic interactions with basic compounds, leading to improved peak shape and yield.[1][2][3]

• Switch to a Different Stationary Phase: Consider using neutral alumina as your stationary phase, which is less acidic than silica and can be beneficial for the purification of basic compounds.[4][7]

Q2: I'm having trouble separating my desired product from a closely related impurity. What strategies can I employ?

A2: Separating closely related pyrazole isomers or byproducts can be challenging due to their similar polarities.[8][9]

Solutions:

• Optimize Your Mobile Phase: The key to good separation is finding a solvent system that provides a discernible difference in the retention factor (Rf) on a TLC plate.[8]

  • Fine-tune Polarity: Experiment with different ratios of a non-polar solvent (e.g., hexane, petroleum ether) and a polar solvent (e.g., ethyl acetate, dichloromethane).[8][10][11]

  • Introduce a Different Solvent: Sometimes, swapping one of your mobile phase components for another with different selectivity (e.g., using dichloromethane instead of ethyl acetate) can improve separation.

• Employ Gradient Elution: Start with a less polar solvent system and gradually increase the polarity during the column run.[8] This can help to first elute the less polar impurities and then your product, followed by more polar impurities.

• Consider High-Performance Liquid Chromatography (HPLC): For very difficult separations, HPLC offers higher resolution and is particularly effective for separating closely related isomers.[8][9]

Q3: My purified product is an oil and won't solidify. What should I do?

A3: An oily product after purification can be due to residual solvent or the presence of impurities that depress the melting point.[7]

Solutions:

• Thoroughly Remove Solvent: Ensure all volatile solvents are removed using a rotary evaporator followed by drying under high vacuum.[7] Gentle heating may be applied if your compound is thermally stable.[7]

• Trituration: Try dissolving the oil in a small amount of a strong solvent and then adding a non-polar "anti-solvent" dropwise while stirring. This can sometimes induce precipitation or crystallization of the pure compound. Common solvent/anti-solvent pairs include dichloromethane/hexane and ethyl acetate/hexane.

• Re-purification: If the oil persists, it likely contains impurities. Re-purifying the material, perhaps with a different solvent system or stationary phase, is recommended.[7]

Q4: I am observing decomposition of my iodo-pyrazole on the silica gel column. How can I prevent this?

A4: While many iodo-pyrazoles are stable on silica gel, some can be sensitive to the acidic nature of the stationary phase, leading to degradation.

Solutions:

• Deactivate the Silica Gel: As mentioned in Q1, neutralizing the silica with triethylamine can mitigate degradation caused by acidic sites.[4]

• Work Quickly: Minimize the time your compound spends on the column by using flash chromatography with positive air pressure to increase the flow rate.[8]

• Use an Alternative Stationary Phase: Neutral alumina can be a good alternative to prevent degradation of acid-sensitive compounds.[1][7]

II. Troubleshooting Guide

This section provides a more in-depth guide to resolving specific experimental issues.

Problem 1: Poor Separation and Co-elution of Product and Impurities

Symptoms:

• Overlapping spots on TLC analysis of collected fractions.

• Broad peaks during column chromatography.

• Inability to isolate the pure desired product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor separation.

Detailed Steps:

• Thorough TLC Analysis: Before running a column, it is crucial to find a solvent system that provides good separation on a TLC plate.[8] Aim for an Rf value of 0.2-0.4 for your desired compound.[7][12] If you cannot achieve baseline separation on TLC, you will not be able to on the column.[8]

• Mobile Phase Optimization:

  • Polarity Adjustment: Systematically vary the ratio of your polar and non-polar solvents. For example, if you are using a hexane/ethyl acetate system, try ratios from 95:5 to 70:30.[10]

  • Solvent Selectivity: If adjusting polarity doesn't work, change one of the solvents. For instance, replace ethyl acetate with dichloromethane or tert-butyl methyl ether. These solvents have different interactions with the stationary phase and your compound, which can alter the selectivity of the separation.

• Stationary Phase Selection:

  • Standard Silica Gel: This is the most common choice for normal-phase chromatography.[8]

  • Amine-Functionalized Silica: Highly recommended for basic compounds like your target molecule to prevent peak tailing.[1][3]

  • Neutral Alumina: A good alternative for acid-sensitive or strongly basic compounds.[4][7]

• Sample Loading Technique:

  • Dry Loading: This is the preferred method for achieving the best separation.[8] Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane or methanol), add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder. Carefully add this powder to the top of your packed column.[8] This technique avoids issues associated with using a strong loading solvent.[8]

  • Wet Loading: If you must load your sample as a solution, dissolve it in the weakest possible solvent in which it is soluble and use the minimum volume necessary.

Problem 2: Low Recovery of the Desired Compound

Symptoms:

• The total mass of the purified fractions is significantly lower than the starting crude material mass.

• TLC analysis of the column after running shows a significant amount of your product still adsorbed.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low product recovery.

Detailed Steps:

• Address Compound-Stationary Phase Interactions: As previously discussed, the basic amine of your target molecule can irreversibly bind to the acidic silica gel.

  • Deactivation: Adding a small percentage of triethylamine to your mobile phase can significantly improve recovery.[4][5]

  • Alternative Stationary Phases: Using an amine-functionalized column or neutral alumina can prevent the loss of your basic product.[1][4][7]

• Ensure Complete Elution: If your compound is quite polar, the mobile phase you are using may not be strong enough to elute it completely from the column.

  • Increase Mobile Phase Polarity: After your initial elution, try flushing the column with a much more polar solvent (e.g., 10% methanol in dichloromethane) to see if more of your product comes off.

• Check for On-Column Precipitation: If your compound has poor solubility in the mobile phase, it can precipitate at the top of the column, leading to low recovery.[4]

  • Improve Solubility: You can sometimes improve solubility by adding a small amount of a highly polar co-solvent like methanol to your mobile phase.[4]

III. Experimental Protocols

Protocol 1: TLC Method Development

• Dissolve a small amount of your crude 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine in a suitable solvent like dichloromethane or ethyl acetate.

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in a series of solvent systems with varying polarities (e.g., hexane/ethyl acetate in ratios of 9:1, 8:2, 7:3).[7]

• Visualize the spots under a UV lamp.

• The ideal solvent system will give your desired product an Rf value of approximately 0.2-0.4 and show clear separation from major impurities.[7][12]

Protocol 2: Standard Column Chromatography with Dry Loading

• Column Packing:

  • Prepare a slurry of silica gel in your initial, least polar mobile phase.

  • Pour the slurry into your column and allow it to pack evenly. Drain the excess solvent until it is level with the top of the silica bed.

• Sample Preparation (Dry Loading):

  • Dissolve your crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approximately 1-2 times the weight of your crude product) to this solution.

  • Evaporate the solvent completely using a rotary evaporator to obtain a dry, free-flowing powder.

• Column Loading and Elution:

  • Carefully add the dry-loaded sample to the top of the packed column.

  • Gently add a small layer of sand on top of your sample to prevent disturbance.

  • Carefully add your mobile phase and begin eluting the column, either by gravity or with positive pressure (flash chromatography).[8]

• Fraction Collection and Analysis:

  • Collect fractions and monitor them by TLC to identify those containing your pure product.[7]

• Solvent Removal:

  • Combine the pure fractions and remove the solvent under reduced pressure to obtain your purified compound.[7]

Data Summary Table: Recommended Starting Conditions

Parameter	Recommendation for 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine	Rationale
Stationary Phase	Amine-functionalized silica gel or triethylamine-deactivated silica gel	The basic amine group requires a deactivated or basic stationary phase to prevent strong adsorption and peak tailing.[1][2][3]
Mobile Phase	Hexane/Ethyl Acetate or Dichloromethane/Ethyl Acetate	These solvent systems offer a good polarity range for many pyrazole derivatives.[8][10][11] The optimal ratio must be determined by TLC.
Sample Loading	Dry Loading	Provides the best resolution by ensuring the sample is applied to the column in a narrow band.[8]
Elution Mode	Gradient Elution	Starting with a low polarity and gradually increasing it can effectively separate compounds with a range of polarities.[8]

IV. References

• BenchChem. (2025). Overcoming poor solubility of pyrazole derivatives during reaction workup. BenchChem Tech Support.

• BenchChem. (2025). Column chromatography conditions for separating pyrazole isomers. BenchChem Tech Support.

• BenchChem. (2025). Technical Support Center: Refinement of Analytical Methods for Pyrazole Isomers. BenchChem Tech Support.

• Eggers, N. J., & Saint-Joly, C. M. (1983). The Effect of Amine Modifiers on the Chromatographic Behavior of Salbutamol on Reversed Phase Chemically Bonded Silica Gel. Journal of Liquid Chromatography, 6(11), 1955-1971.

• Pidgeon, C., & Cai, Z. (1996). Silica subsurface amine effect on the chemical stability and chromatographic properties of end-capped immobilized artificial membrane surfaces. Journal of Chromatography A, 721(2), 231-246.

• Sorbent Technologies, Inc. (2022, November 9). Amino Silica Gel.

• El-gazzar, A. B. A., & Aly, M. H. (2021). Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis. ACS Omega, 6(46), 31093–31104.

• Teledyne ISCO. (n.d.). Introduction to Functionalized Silica Gel and Alumina RediSep Columns.

• Biotage. (2023, January 19). When should I use an amine-bonded silica for flash chromatography?

• BenchChem. (2025). A Researcher's Guide to Chiral HPLC Analysis of Trifluoromethyl-Substituted Alcohols. BenchChem Tech Support.

• BenchChem. (2025). Technical Support Center: Purification of 1-ethyl-4-iodo-5-methyl-1H-pyrazole. BenchChem Tech Support.

• El-Sayed, M. A. A., et al. (2012). Synthesis of Novel Nitro-substituted Triaryl Pyrazole Derivatives as Potential Estrogen Receptor Ligands. Medicinal Chemistry Research, 21(10), 3043–3052.

• ResearchGate. (2014, March 9). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?

• Zotova, J., et al. (2016). Synthesis of substituted-3-iodo-1H-pyrazole derivatives and their further modification under Sonogashira cross-coupling reaction. Arkivoc, 2016(5), 235-251.

• Zhang, Y., et al. (2023). Discovery of Novel Pyrazole Derivatives with Improved Crop Safety as 4-Hydroxyphenylpyruvate Dioxygenase-Targeted Herbicides. Journal of Agricultural and Food Chemistry, 71(9), 4053–4064.

• University of Rochester, Department of Chemistry. (n.d.). How To: Run a Small Scale Flash Column.

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• 12. How To [chem.rochester.edu]

Technical Support Center: Troubleshooting Low Conversion Rates in Trifluoromethyl Pyrazole Iodination

Welcome to the dedicated technical support center for the iodination of trifluoromethyl pyrazoles. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of this important synthetic transformation. Here, you will find in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you overcome common challenges and achieve optimal results in your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during the iodination of trifluoromethyl pyrazoles. The solutions provided are based on established chemical principles and field-proven insights.

Q1: My reaction shows low or no conversion to the desired iodinated product. What are the likely causes and how can I fix it?

Low or no conversion is a common but surmountable issue. The root cause often lies in the deactivating effect of the trifluoromethyl (-CF3) group, which makes the pyrazole ring less nucleophilic and therefore less reactive towards electrophilic iodination.[1][2] Here’s a systematic approach to troubleshooting this problem:

Potential Causes & Step-by-Step Solutions:

• Insufficiently Electrophilic Iodine Source: The electron-poor nature of the trifluoromethylated pyrazole may require a more potent electrophilic iodine species than what is generated by molecular iodine (I₂) alone.[3]

  • Solution: Employ a stronger iodinating agent or an activating system.

    • N-Iodosuccinimide (NIS): NIS is a highly effective source of electrophilic iodine.[4][5][6] Its use in an acidic medium, such as a mixture of glacial acetic acid and trifluoroacetic acid (TFA), can further enhance its reactivity.[4][7]

    • Iodine Monochloride (ICl): ICl is a potent iodinating agent that has been successfully used for pyrazole iodination.[8][9]

    • Iodine with an Oxidant: The combination of molecular iodine with a mild oxidant like ceric ammonium nitrate (CAN) can generate a more reactive iodine species in situ, driving the reaction to completion.[4][8][10] This method has proven effective for trifluoromethyl-substituted pyrazoles, particularly for achieving C4 iodination.[4][8]

• Suboptimal Reaction Temperature: Electrophilic aromatic substitutions on deactivated rings often require higher temperatures to overcome the activation energy barrier.

  • Solution: Increase the reaction temperature.

    • If you are running the reaction at room temperature, consider heating it. For instance, reactions using the I₂/CAN system in acetonitrile often require refluxing overnight for complete conversion.[4][8] Similarly, NIS-mediated iodinations in acetic acid/TFA are often performed at 80 °C.[7]

• Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate and outcome.

  • Solution: Screen different solvents.

    • Acetonitrile is a common solvent for I₂/CAN reactions.[4][8]

    • For NIS, acidic solvents like acetic acid and TFA are often employed.[4][7]

    • In some cases, a more polar solvent might be beneficial, but this should be evaluated on a case-by-case basis.

• Poor Quality of Reagents: The purity of your starting materials and reagents is critical.

  • Solution: Ensure the quality of your reagents.

    • Use freshly purchased or purified starting materials.

    • Ensure your iodinating agents have not decomposed. For example, NIS should be stored in a cool, dark place.

Below is a troubleshooting workflow to guide your experimental adjustments:

Caption: Troubleshooting workflow for low conversion rates.

Q2: I'm observing the formation of multiple products and byproducts. How can I improve the selectivity of my reaction?

The formation of multiple products often points to issues with regioselectivity or side reactions. For pyrazoles, iodination can occur at different positions on the ring, and sometimes on other parts of the molecule if other reactive sites are present.

Potential Causes & Step-by-Step Solutions:

• Lack of Regiocontrol: The pyrazole ring has multiple positions where iodination can occur. While the C4 position is generally favored in electrophilic substitution, the C5 position can also be reactive, especially under certain conditions.[5][11]

  • Solution: Choose a method known for its high regioselectivity.

    • For C4 Iodination: The I₂/CAN system in acetonitrile is highly regioselective for the C4 position of 1-aryl-3-CF₃-pyrazoles.[4][10]

    • For C5 Iodination: A two-step process involving deprotonation at the C5 position with a strong base like n-butyllithium (n-BuLi) at low temperature (-78 °C), followed by quenching with elemental iodine, provides exclusive formation of the 5-iodo derivative.[4][8] This is due to the remarkable acidity of the C5-H bond in these systems.[4]

• Side Reactions: If your starting material has other electron-rich aromatic rings, these may also undergo iodination.[4]

  • Solution: Adjust the reaction conditions to favor pyrazole iodination.

    • Using a less reactive iodinating agent or milder conditions may help to selectively iodinate the more reactive ring. However, given the deactivated nature of the trifluoromethyl pyrazole, this can be challenging.

    • Alternatively, consider a synthetic strategy where the pyrazole is iodinated before the introduction of other sensitive functional groups.

• Formation of Isomers: In some cases, particularly with unsymmetrical starting materials, the initial synthesis of the pyrazole ring itself can lead to regioisomers, which will then both be iodinated, leading to a complex product mixture.[12][13]

  • Solution: Ensure the regiochemical purity of your starting pyrazole.

    • Purify the starting pyrazole carefully before proceeding with the iodination step.

    • If possible, use a pyrazole synthesis method that provides high regioselectivity.

Here is a decision tree to help you select the appropriate iodination method based on your desired regioselectivity:

Caption: Decision tree for regioselective iodination.

Frequently Asked Questions (FAQs)

Q1: What are the most common iodinating agents for trifluoromethyl pyrazoles and how do I choose the right one?

The choice of iodinating agent is crucial for a successful reaction. Here is a comparison of common methods:

Iodinating System	Typical Conditions	Regioselectivity	Yield	Key Advantages & Considerations
I₂ / CAN	Acetonitrile, Reflux	C4	Good to Excellent	Excellent for regioselective C4 iodination of deactivated pyrazoles.[4][8]
NIS / Acid	Acetic Acid / TFA, 80 °C	C4	Good	A powerful system for deactivated pyrazoles.[4][7] The acidic medium enhances the electrophilicity of NIS.[14]
n-BuLi, then I₂	THF, -78 °C to RT	C5	65-89%	The only reliable method for exclusive C5 iodination.[4][8] Requires anhydrous conditions and careful temperature control.
ICl	CH₂Cl₂, RT	C4	Good	A potent and readily available iodinating agent.[8][9]

Q2: What is the role of additives like acids or oxidants in these reactions?

Additives play a critical role in activating the iodinating agent or the substrate.

• Acids (e.g., TFA, H₂SO₄): In reactions with NIS, acids protonate the succinimide nitrogen, which increases the electrophilicity of the iodine atom, making it a more potent iodinating agent.[4][14] This is particularly important for less reactive substrates like trifluoromethyl pyrazoles.

• Oxidants (e.g., CAN): Ceric ammonium nitrate (CAN) is not a direct source of iodine but acts as a mild oxidant. It is believed to oxidize I₂ to a more electrophilic iodine species, thereby facilitating the attack on the electron-poor pyrazole ring.[4][10]

Q3: How does the trifluoromethyl group affect the reactivity of the pyrazole ring towards iodination?

The trifluoromethyl (-CF₃) group is a strong electron-withdrawing group due to the high electronegativity of fluorine atoms. Its presence on the pyrazole ring has two main effects:

• Deactivation: It reduces the electron density of the pyrazole ring, making it less nucleophilic and therefore less reactive towards electrophilic aromatic substitution.[1][2] This is why harsher reaction conditions (higher temperatures, stronger iodinating agents) are often required compared to the iodination of electron-rich pyrazoles.[4]

• Directing Effects: As a deactivating group, it will direct incoming electrophiles to the positions that are least destabilized. In the context of electrophilic aromatic substitution, this generally means the meta position. However, in the case of the pyrazole ring, the situation is more complex, but the overall deactivation of the ring is the most significant factor to consider.

Below is a simplified diagram illustrating the electrophilic aromatic substitution mechanism on a pyrazole ring:

Caption: Simplified mechanism of electrophilic pyrazole iodination.

Q4: What are the recommended analytical techniques to monitor the progress of the reaction?

Close monitoring of the reaction is essential for optimizing the reaction time and preventing the formation of byproducts.

• Thin-Layer Chromatography (TLC): TLC is a quick and easy way to get a qualitative assessment of the reaction progress. By spotting the starting material, the reaction mixture, and a co-spot, you can visualize the consumption of the starting material and the formation of the product.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful technique that can confirm the consumption of the starting material and the formation of a product with the correct mass-to-charge ratio for the iodinated pyrazole.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For a detailed analysis of the reaction mixture, taking a small aliquot and running a quick ¹H NMR or ¹⁹F NMR can provide information about the conversion rate and the formation of any major byproducts.[4]

By understanding the underlying principles of the reaction and systematically troubleshooting any issues that arise, you can significantly improve the success rate of your trifluoromethyl pyrazole iodinations.

References

• Vulcanchem. (n.d.). 4-iodo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid.
• Gevorgyan, A., et al. (2025). Efficient Regioselective Iodination of Pyrazole Derivatives Mediated by Cadmium(II)
• Enamine. (n.d.). A Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles.
• RSC Advances. (2025, March 25). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. PMC.
• BenchChem. (2025). A Comparative Guide to the Iodination of Pyrazoles for Researchers and Drug Development Professionals.
• Molecules. (2025, October 7). Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds. PMC.
• Molecules. (n.d.).
• ResearchGate. (2025, November 22). 2-methylpyrazolo[1,5-a]pyrimidines: Sequential synthesis via iodination (NIS)/trifluoromethylation (MFSDA) reactions and photoluminescent behavior.
• Molecules. (n.d.).
• Journal of Organic Chemistry. (n.d.).
• RSC Publishing. (2016, January 26).
• RSC Advances. (2025, March 25). Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.
• Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
• ACS Publications. (2020, September 2). Practical Synthetic Method for Functionalized 1-Methyl-3/5-(trifluoromethyl)-1H-pyrazoles.
• ResearchGate. (n.d.).
• RSC Publishing. (n.d.).
• Chemical Communications (RSC Publishing). (n.d.). Synthesis of 3-trifluoromethylpyrazoles via trifluoromethylation/cyclization of α,β-alkynic hydrazones using a hypervalent iodine reagent.
• ACS Publications. (n.d.).
• ACS Publications. (2017, January 12). Copper-Mediated Domino Cyclization/Trifluoromethylation/Deprotection with TMSCF3: Synthesis of 4-(Trifluoromethyl)pyrazoles.
• MDPI. (2020, December 17).
• PubMed. (2014, April 28). Synthesis of 3-trifluoromethylpyrazoles via trifluoromethylation/cyclization of α,β-alkynic hydrazones using a hypervalent iodine reagent.
• Jasperse, C. (n.d.).
• YouTube. (2016, February 17).
• ResearchGate. (n.d.).
• BenchChem. (2025). Identifying and removing byproducts in pyrazole synthesis.
• Google Patents. (n.d.). WO2017084995A1 - Method for preparation of 1-methyl-3-(trifluoromethyl)-1hpyrazol-5-ol.
• PMC. (2025, October 31).
• BenchChem. (2025, December).
• ResearchGate. (2025, March 10). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions.
• Master Organic Chemistry. (2017, November 9).
• Organic Chemistry Portal. (n.d.). N-Iodosuccinimide (NIS).
• Chemistry Steps. (2025, December 11).
• Beilstein Archives. (2021, September 24).
• Chemistry 234 Chapter 16 Problem Set Electrophilic Arom
• PMC. (n.d.). Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles.
• ACS Publications. (2025, September 10). Organocatalytic Halogenation of Indazoles and Pyrazoles with N-Halosuccinimides Enhanced by Gallocyanine as Halogen-Transfer Agent.
• VTechWorks. (n.d.).
• INIS-IAEA. (n.d.). Peculiarities of iodination of pyrazoles by iodine and iodic acid.

Sources

• 1. Copper-Mediated Late-Stage Radical Trifluoromethylation of Pyrazole-Type Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Electrooxidation Is a Promising Approach to Functionalization of Pyrazole-Type Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Synthetic Advances in C–H/N–H Functionalization of 1H‐Pyrazoles: Diverse Strategies Across Variously Substituted Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis of tetra-substituted 5-trifluoromethylpyrazoles via sequential halogenation/palladium-catalyzed C–C and C–N cross-coupling - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02390D [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Room Temperature ICl-Induced Dehydration/Iodination of 1-Acyl-5-hydroxy-4,5-dihydro-1H-pyrazoles. A Selective Route to Substituted 1-Acyl-4-iodo-1H-pyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Exercise in 1-aryl-3-CF 3 -1 H -pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01103E [pubs.rsc.org]
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• 14. N-Iodosuccinimide (NIS) [organic-chemistry.org]

Technical Support Center: Crystallization &amp; Solvent Optimization for 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

Welcome to the Technical Support Center. As an Application Scientist specializing in supramolecular chemistry and crystal engineering, I have designed this resource to help researchers and drug development professionals overcome the unique crystallization challenges presented by heavily substituted pyrazoles.

This guide bypasses generic advice, focusing strictly on the molecular causality and thermodynamic principles required to obtain high-quality crystals of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine for Single-Crystal X-Ray Diffraction (SCXRD) or bulk purification.

Molecular Causality: The Supramolecular Tug-of-War

To optimize your solvent system, you must first understand the competing intermolecular forces inherent to this specific molecule. This compound is highly amphiphilic and sterically congested, presenting a supramolecular puzzle:

• The Hydrogen Bond Network: The 4-amine (-NH₂) group acts as a classic hydrogen bond donor, while the pyrazole nitrogens act as acceptors.

• The Halogen Bond ( σ -Hole): Iodine is highly polarizable. In the solid state, the 5-iodo group exhibits a pronounced region of positive electrostatic potential (the σ -hole), making it a powerful halogen bond (X-bond) donor[1]. This often drives C-I···N or C-I···O interactions that directly compete with hydrogen bonding to dictate the crystal lattice[2].

• Lipophilic & Steric Shielding: The 1-ethyl and 3-trifluoromethyl (-CF₃) groups impart massive lipophilicity. The -CF₃ group significantly lowers the lattice energy, increasing the tendency of the compound to undergo liquid-liquid phase separation ("oiling out") rather than forming an ordered solid[3].

Because halogen bonding strength scales with polarizability (F < Cl < Br < I)[1], using highly Lewis-basic solvents (like DMSO or THF) will strongly solvate the iodine σ -hole and the amine protons. This often results in stable solvates or the complete inhibition of nucleation[4]. The optimal strategy relies on balancing these competing forces using a binary solvent system.

Quantitative Solvent Selection Data

The table below categorizes solvents based on their dielectric constants ( ε ) and their specific mechanistic roles in disrupting or facilitating the supramolecular networks of your target molecule.

Solvent Category	Example Solvent	Dielectric Constant ( ε )	Mechanistic Role (Causality)	Predicted Solubility
Strong H-Bond Acceptors	Ethanol	24.3	Disrupts pyrazole-amine H-bond networks; excellent for initial dissolution.	High
Lewis Basic / X-Bond Acceptors	Acetone	20.7	Strongly engages the iodine σ -hole; high risk of solvate formation[2].	Very High
Moderately Polar Esters	Ethyl Acetate	6.0	Balances H-bond and X-bond disruption without permanently trapping the solute.	Moderate
Non-Polar Anti-Solvents	Heptane	1.9	Induces supersaturation; interacts favorably with -CF₃ and ethyl groups.	Low

Self-Validating Experimental Protocol: Dual-Solvent Vapor Diffusion

To obtain SCXRD-quality crystals, we must establish a self-validating system . By strictly controlling the diffusion rate and eliminating heterogeneous nucleation sites, any resulting crystals are guaranteed to be thermodynamically driven by the molecule's intrinsic packing preferences, rather than kinetic artifacts.

Step-by-Step Methodology:

• Saturation: Weigh 15–20 mg of the crude 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine into a 2 mL glass inner vial. Add Ethyl Acetate dropwise (approx. 0.5–1.0 mL) until complete dissolution is achieved at 20 °C.

• Filtration (Critical Step): Pass the solution through a 0.22 µm PTFE syringe filter into a clean 2 mL vial. Causality: Removing microscopic dust particles prevents premature, kinetically driven heterogeneous nucleation.

• Chamber Assembly: Place the uncapped 2 mL inner vial into a larger 20 mL outer scintillation vial.

• Anti-Solvent Addition: Carefully pipette 3–4 mL of Heptane into the outer vial. Ensure the two liquid phases do not mix directly.

• Equilibration: Cap the outer vial tightly with a PTFE-lined cap. Store the chamber in a vibration-free environment at a stable 20 °C.

• Harvesting: After 3–7 days, vapor transfer will induce slow supersaturation. Harvest the crystals using a nylon loop and immediately submerge them in paratone oil to preserve lattice integrity.

Visual Workflow

Workflow for thermodynamically driven vapor diffusion crystallization of substituted pyrazoles.

Troubleshooting Guides & FAQs

Troubleshooting Specific Issues

Q: My compound consistently "oils out" (forms a syrup) instead of crystallizing. How do I fix this? A: "Oiling out" (liquid-liquid phase separation) is notoriously common with trifluoromethylated pyrazoles. The highly lipophilic -CF₃ and ethyl groups lower the lattice energy, while the solvent traps the polar amine[3]. The Fix: You must shift the thermodynamics. Switch to a solvent system with a steeper solubility curve (e.g., Toluene/Heptane instead of DCM/Hexane). Lower your initial concentration to ensure the supersaturation curve crosses the metastable zone rather than the spinodal decomposition curve. Alternatively, introduce a microscopic seed crystal to bypass the high activation energy of primary nucleation[3].

Q: I am obtaining twinned or clustered crystals that are useless for X-ray diffraction. What is going wrong? A: Twinning occurs when crystallization kinetics are too fast, causing multiple crystal lattices to grow from a single nucleation point. The heavy, highly polarizable 5-iodo group and the flexible 1-ethyl group can adopt multiple packing arrangements of nearly identical energy[1]. The Fix: Slow down the kinetics. If using vapor diffusion, lower the ambient temperature to 4 °C to reduce the vapor pressure of the anti-solvent, or use a smaller orifice (e.g., a needle-punctured septum) between the inner and outer vials to restrict vapor transfer rates.

Q: The yield of my recrystallization is extremely low, and the compound stays in solution. Why? A: The 4-amine and 5-iodo groups are forming strong, soluble complexes with your solvent. If you are using strong Lewis bases (like THF or Acetone), the iodine's σ -hole is being permanently engaged, preventing the pyrazole molecules from interacting with each other[2][4]. The Fix: Switch to a less coordinating primary solvent (like Ethyl Acetate) and increase the volume fraction of the non-polar anti-solvent.

Frequently Asked Questions (FAQs)

Q: How does the 5-iodo group specifically alter the solvent choice compared to a lighter halogen like fluorine? A: Halogen bonding strength scales directly with polarizability. The 5-iodo derivative possesses a massive σ -hole, making it a powerful halogen bond donor[1]. While a fluoro-pyrazole relies almost entirely on hydrogen bonding, your iodo-pyrazole will actively seek out Lewis basic atoms (N, O) in the solvent or adjacent molecules[2]. Solvents must be chosen to temporarily disrupt these bonds without permanently trapping the iodine.

Q: Is it possible that my crystals are actually a solvate? A: Yes. The combination of strong H-bond donors (-NH₂) and X-bond donors (-I) makes this molecule a prime candidate for co-crystallization with solvent molecules[4]. If your crystals turn opaque or degrade to a powder upon removal from the mother liquor, they are likely losing incorporated solvent. Always harvest directly into paratone oil to preserve them for XRD analysis.

References

• Source: mdpi.
• Source: nih.
• Source: mdpi.
• Source: benchchem.

Sources

• 1. Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison [mdpi.com]
• 2. Three for the Price of One: Concomitant I⋯N, I⋯O, and I⋯π Halogen Bonds in the Same Crystal Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Method Validation for Purity Assessment of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the quality of an Active Pharmaceutical Ingredient (API) is not merely a final-stage checkpoint but a cumulative result of rigorously controlled processes. The purity of chemical intermediates, such as 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, is a foundational pillar upon which the safety and efficacy of the final drug product rests. This pyrazole derivative, with its complex halogenated and trifluoromethylated structure, serves as a vital building block in the synthesis of advanced therapeutic agents. Undetected impurities can carry through the synthetic pathway, potentially leading to altered pharmacological activity, increased toxicity, or reduced stability of the API.

Therefore, establishing a robust, reliable, and validated analytical method for purity determination is not just a regulatory requirement but a scientific necessity.[1] This guide provides an in-depth, field-proven protocol for the validation of a High-Performance Liquid Chromatography (HPLC) method for this specific purpose. Grounded in the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines, we will not only detail the "how" but also the critical "why" behind each experimental choice.[2][3][4] Furthermore, we will objectively compare the validated HPLC method against other viable analytical techniques, providing the data and rationale needed for informed decision-making in a modern research and development environment.

The Primary Analytical Approach: Reversed-Phase HPLC (RP-HPLC)

For a molecule like 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, RP-HPLC is the workhorse method of choice. The rationale is clear: the compound possesses sufficient polarity and a UV-active chromophore (the pyrazole ring system), making it an ideal candidate for separation on a non-polar stationary phase and subsequent detection by UV-Vis spectrophotometry.[5][6] The presence of the amine group also suggests that pH control of the mobile phase will be critical to ensure good peak shape and reproducibility.

Proposed HPLC Method Parameters

The following starting conditions are proposed based on the physicochemical properties of the analyte and general principles of chromatography for similar halogenated aromatic compounds.[7]

Parameter	Recommended Condition	Rationale
Column	C18, 150 mm x 4.6 mm, 5 µm	Provides excellent retention and selectivity for moderately polar compounds. The 5 µm particle size is a robust standard for routine QC.
Mobile Phase A	0.1% Trifluoroacetic Acid (TFA) in Water	TFA acts as an ion-pairing agent, sharpening the peak of the basic amine analyte by masking residual silanol interactions on the column.
Mobile Phase B	Acetonitrile (ACN)	A common organic modifier with good UV transparency and elution strength for this class of compounds.
Gradient Elution	30% B to 95% B over 15 min, hold at 95% B for 5 min, return to 30% B over 1 min, equilibrate for 4 min	A gradient is necessary to elute any potential non-polar impurities and ensure the column is clean for the next injection.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a good balance between analysis time and backpressure.
Column Temperature	30 °C	Maintaining a constant temperature ensures retention time reproducibility.
Detection Wavelength	254 nm	A common wavelength for aromatic and heterocyclic compounds, providing good sensitivity. A photodiode array (PDA) detector is recommended to assess peak purity.
Injection Volume	10 µL	A standard volume that balances sensitivity with the risk of column overload.
Sample Diluent	Acetonitrile/Water (50:50, v/v)	Ensures sample solubility and compatibility with the initial mobile phase conditions.

A Framework for Trust: The HPLC Method Validation Workflow

Method validation is the documented process that proves an analytical method is suitable for its intended purpose.[8][9][10] Following the ICH Q2(R2) framework, we will establish the method's performance characteristics through a series of rigorous experiments.[2][3][4][11]

Caption: Workflow for HPLC Method Validation based on ICH Q2(R2) guidelines.

Specificity

Causality: The first and most critical step is to prove that the analytical signal is unequivocally from the analyte of interest, without interference from impurities, degradation products, or matrix components.[12] This ensures that the purity value is not falsely inflated.

Experimental Protocol:

• Forced Degradation: Subject the analyte to stress conditions:

  • Acidic: 0.1 M HCl at 60 °C for 24 hours.

  • Basic: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: Dry heat at 105 °C for 48 hours.

  • Photolytic: Expose to UV light (ICH Q1B conditions) for 7 days.

• Analysis: Analyze the stressed samples alongside an unstressed sample and a placebo (if applicable).

• Peak Purity Assessment: Use a PDA detector to evaluate the peak purity of the analyte in all chromatograms.

Acceptance Criteria:

• The method must demonstrate resolution (Rs > 2) between the main analyte peak and any peaks generated from degradation products or impurities.

• The peak purity index for the analyte must be greater than 0.999, indicating no co-eluting peaks.

Linearity and Range

Causality: To quantify the analyte accurately, we must establish a direct, proportional relationship between its concentration and the detector's response (peak area) over a specified range.

Experimental Protocol:

• Stock Solution: Prepare a stock solution of the reference standard at 1.0 mg/mL.

• Calibration Standards: Prepare at least five calibration standards by diluting the stock solution. For a purity test, the range should typically span from the limit of quantitation (LOQ) to 120% of the target concentration (e.g., 0.5, 10, 50, 100, 120 µg/mL).

• Analysis: Inject each standard in triplicate.

• Data Analysis: Plot a graph of mean peak area versus concentration and perform a linear regression analysis.

Acceptance Criteria:

• The correlation coefficient (r²) must be ≥ 0.999.

• The y-intercept should be minimal (not significantly different from zero).

• The residuals should be randomly distributed around the x-axis.

Concentration (µg/mL)	Mean Peak Area (n=3)	%RSD
0.5	5,120	1.8%
10	103,500	0.9%
50	515,200	0.5%
100	1,031,000	0.3%
120	1,238,000	0.4%
Hypothetical Linearity Data

Accuracy

Causality: Accuracy demonstrates the closeness of the method's results to the true value. It is typically assessed by a recovery study, ensuring that the method can accurately measure the analyte in the presence of other components.[11]

Experimental Protocol:

• Spiking: Spike a known quantity of the analyte reference standard into a sample matrix (e.g., a mixture of known impurities or a placebo) at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Analysis: Prepare each level in triplicate and analyze.

• Calculation: Calculate the percentage recovery for each sample.

  • % Recovery = (Measured Concentration / Spiked Concentration) x 100

Acceptance Criteria:

• The mean percent recovery should be within 98.0% to 102.0% at each concentration level.

Level	Spiked (µg/mL)	Measured (µg/mL)	% Recovery
80%	80.0	79.2	99.0%
100%	100.0	100.5	100.5%
120%	120.0	121.0	100.8%
Hypothetical Accuracy Data

Precision

Causality: Precision measures the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It reflects the random error of the method and is assessed at two levels.[9][12]

Experimental Protocol:

• Repeatability (Intra-assay precision):

  • Analyze six independent preparations of the sample at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

• Calculation: Calculate the mean, standard deviation, and relative standard deviation (%RSD) for both studies.

Acceptance Criteria:

• Repeatability: The %RSD should be ≤ 1.0%.

• Intermediate Precision: The %RSD should be ≤ 2.0%.

Detection Limit (LOD) and Quantitation Limit (LOQ)

Causality: LOD is the lowest amount of analyte that can be detected but not necessarily quantified. LOQ is the lowest amount that can be quantified with acceptable precision and accuracy. These are critical for impurity testing.

Experimental Protocol (Based on the Calibration Curve):

• Calculate LOD and LOQ using the standard deviation of the response (σ) and the slope of the calibration curve (S).

  • LOD = 3.3 x (σ / S)

  • LOQ = 10 x (σ / S)

  • (σ can be estimated from the standard deviation of the y-intercept of the regression line).

• Verification: Prepare samples at the calculated LOQ concentration and analyze to confirm that the precision (%RSD) is acceptable (typically ≤ 10%).

Acceptance Criteria:

• The LOQ must be verified to have acceptable precision and accuracy.

• The signal-to-noise ratio at the LOQ should be approximately 10:1.

Robustness

Causality: Robustness evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters. This provides an indication of its reliability during normal usage.

Experimental Protocol:

• Vary the following parameters one at a time:

  • Flow Rate (± 0.1 mL/min)

  • Column Temperature (± 5 °C)

  • Mobile Phase pH or Organic Modifier Composition (± 2%)

• Analyze the sample under each modified condition.

• Evaluate the impact on system suitability parameters (e.g., retention time, peak asymmetry, resolution).

Acceptance Criteria:

• System suitability criteria must be met under all varied conditions.

• The results should not deviate significantly from the nominal conditions.

Comparative Analysis: HPLC vs. Alternative Technologies

While the validated HPLC method is robust and reliable, other technologies offer distinct advantages in specific contexts. The choice of method should be driven by the analytical objective, whether it's routine QC, high-throughput screening, or in-depth impurity identification.[13]

Caption: Logical selection of analytical technology based on specific needs.

Performance Comparison Table

Parameter	HPLC (Validated Method)	UPLC (Ultra-Performance LC)	GC (Gas Chromatography)	CE (Capillary Electrophoresis)
Principle	Separation by polarity	Separation by polarity (high pressure)	Separation by volatility/boiling point	Separation by charge-to-mass ratio
Speed	Moderate (15-25 min)	Very Fast (3-10 min)[14]	Fast (10-20 min)	Very Fast (5-15 min)
Resolution	Good	Excellent	Excellent (for volatiles)	Superior
Sensitivity	Good	Excellent[15]	Excellent (with MS/FID)	Good to Excellent
Solvent Usage	High	Low (up to 80% reduction vs HPLC)[16]	Very Low (carrier gas)	Extremely Low
Suitability for Analyte	Excellent: Non-volatile, UV-active.	Excellent: Offers faster analysis and better resolution than HPLC.[17][18][19]	Poor to Moderate: Requires analyte to be thermally stable and volatile, which may not be the case. Derivatization may be needed.[20][21]	Good: Suitable for the charged (protonated amine) form of the analyte.[22][23][24][25][26]
Primary Use Case	Routine QC, stability testing.	High-throughput screening, complex mixture analysis.	Analysis of residual solvents, volatile impurities.	Chiral separations, analysis of highly polar/charged molecules.

Alternative Method Considerations

• Ultra-Performance Liquid Chromatography (UPLC): UPLC is a direct evolution of HPLC that uses columns with smaller particle sizes (<2 µm) and operates at much higher pressures.[14] This results in significantly faster run times, improved resolution, and higher sensitivity.[15][18] For laboratories focused on high-throughput analysis, transitioning the validated HPLC method to a UPLC system would be a logical next step, requiring method re-validation but offering substantial gains in efficiency.

• Gas Chromatography (GC): GC is primarily used for analyzing volatile and thermally stable compounds.[20] While it is an excellent technique for identifying residual solvents, its applicability for the purity of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine is questionable. The high molecular weight and polarity of the molecule suggest it would likely decompose at the high temperatures required for volatilization in the GC inlet. It should be considered an orthogonal, complementary technique for specific volatile impurities rather than a primary method for the main analyte.[27][28]

• Capillary Electrophoresis (CE): CE offers exceptionally high separation efficiency, often exceeding that of HPLC, and is based on a different separation principle (electrophoretic mobility).[22][26] This makes it an excellent orthogonal technique to confirm purity results obtained by HPLC. Given that the analyte has a basic amine group, it can be readily analyzed in its protonated, cationic form. CE is particularly powerful for separating closely related impurities and isomers that may be difficult to resolve by HPLC.[23][24]

Conclusion: A Strategy for Comprehensive Purity Assurance

This guide has detailed a robust and reliable RP-HPLC method for determining the purity of the critical pharmaceutical intermediate, 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine. The validation protocol, firmly rooted in ICH Q2(R2) principles, establishes a self-validating system that ensures the method is specific, accurate, precise, and fit for its intended purpose in a regulated environment.[2][3][29]

While the validated HPLC method stands as the gold standard for routine quality control due to its robustness and accessibility, a comprehensive purity assurance strategy should acknowledge the strengths of alternative technologies. UPLC offers a direct path to increased throughput and sensitivity, making it ideal for process development and screening applications.[17][19] Techniques like GC and CE serve as powerful orthogonal methods, providing a more complete picture of the impurity profile by analyzing for volatile contaminants or separating challenging isomers, respectively.

Ultimately, the choice of analytical technology is a strategic decision. By understanding the causality behind each validation parameter and the comparative performance of different analytical tools, researchers and drug development professionals can build a comprehensive quality control strategy that ensures the integrity of their intermediates and the ultimate safety and efficacy of the final pharmaceutical product.

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A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

This guide provides an in-depth comparative analysis of the mass spectrometric behavior of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine. Designed for researchers, scientists, and drug development professionals, this document explores the structural elucidation of this complex heterocyclic compound by comparing two seminal ionization techniques: Electron Ionization (EI) and Electrospray Ionization (ESI). We will dissect the theoretical fragmentation pathways, present detailed experimental protocols, and offer insights into data interpretation, grounding our analysis in established mass spectrometry principles.

Introduction: The Analytical Challenge

The compound 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (Exact Mass: 343.9746 Da) incorporates several chemically diverse functional groups: a pyrazole core, an ethyl group, an iodo-substituent, a trifluoromethyl group, and a primary amine. This structural complexity presents a unique challenge and opportunity for mass spectrometry. A thorough understanding of its fragmentation pattern is crucial for its identification in complex matrices, such as in metabolite identification studies, reaction monitoring, and quality control.

The choice of ionization technique profoundly impacts the resulting mass spectrum. Hard ionization methods like Electron Ionization (EI) impart high energy, leading to extensive and often complex fragmentation patterns that serve as a structural fingerprint.[1][2] In contrast, soft ionization techniques like Electrospray Ionization (ESI) impart less energy, typically preserving the molecular ion and requiring tandem mass spectrometry (MS/MS) for controlled fragmentation.[3][4] This guide will compare these two approaches to provide a comprehensive analytical strategy for this molecule.

Theoretical Fragmentation Pathways

The fragmentation of the target molecule is dictated by the relative strengths of its chemical bonds and the stability of the resulting fragment ions. The initial ionization event creates a molecular ion (M⁺• in EI) or a protonated molecule ([M+H]⁺ in ESI), which then undergoes a cascade of fragmentation reactions.[5]

Several key bond cleavages can be predicted:

• C-I Bond Cleavage: The carbon-iodine bond is the weakest bond in the molecule, making the loss of an iodine radical (I•, mass 127 Da) a highly favorable fragmentation pathway.[6] This is often one of the most prominent fragmentation events observed for iodo-substituted compounds.

• Pyrazole Ring Fragmentation: The pyrazole ring itself can undergo characteristic cleavages. Common pathways include the expulsion of a neutral hydrogen cyanide (HCN) molecule or the loss of a nitrogen molecule (N₂) after initial hydrogen loss.[7][8]

• Ethyl Group Fragmentation: The N-ethyl group can fragment via alpha-cleavage, involving the loss of a methyl radical (•CH₃, 15 Da) to form a stabilized cation.

• Trifluoromethyl Group Cleavage: The C-CF₃ bond can cleave, resulting in the loss of a trifluoromethyl radical (•CF₃, 69 Da).

These predicted pathways are visualized in the diagram below.

Caption: Predicted major fragmentation pathways for the molecular ion of the target compound.

Comparative Analysis: Electron Ionization vs. Electrospray Ionization

The choice between EI and ESI depends entirely on the analytical goal. For unequivocal structural identification using a library-searchable fragmentation pattern, EI is superior. For analyzing complex mixtures or confirming molecular weight, especially when coupled with liquid chromatography, ESI is the method of choice.

Electron Ionization (EI) Mass Spectrometry

EI is a hard ionization technique that bombards the analyte with high-energy electrons (typically 70 eV), causing extensive and reproducible fragmentation.[1][2]

• Expected Spectral Features:

  • Molecular Ion (M⁺•): The molecular ion peak at m/z 344 is expected to be present but may be of low abundance due to the molecule's propensity to fragment.

  • Base Peak: The most intense peak (base peak) will likely result from a highly stable fragment. The loss of the iodine radical to form the cation at m/z 217 is a strong candidate for the base peak due to the weakness of the C-I bond.[9]

  • Characteristic Fragments: A rich fragmentation pattern will be observed, providing a detailed structural fingerprint. Key fragments would include those corresponding to the loss of methyl (m/z 329), trifluoromethyl (m/z 275), and subsequent pyrazole ring cleavages.[7][10] The presence of a peak at m/z 127 would strongly indicate the presence of iodine.[6]

Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS)

ESI is a soft ionization technique that generates ions from a solution, typically by creating a protonated molecule [M+H]⁺.[3] It causes minimal fragmentation, making it ideal for determining the molecular weight. To obtain structural information, fragmentation must be induced via collision-induced dissociation (CID) in a tandem mass spectrometer (MS/MS).[4][11]

• Expected Spectral Features:

  • MS1 Spectrum: A dominant peak corresponding to the protonated molecule [M+H]⁺ at m/z 345 will be observed. This provides clear confirmation of the molecular weight.

  • MS/MS Spectrum (of m/z 345): Upon collisional activation, the [M+H]⁺ precursor ion will fragment. The fragmentation pathways will be similar to those in EI, but the relative abundances may differ. The controlled, stepwise energy input in MS/MS allows for a more systematic deconstruction of the molecule. The loss of a neutral iodine atom along with a proton source or direct loss of HI could be observed.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed to be self-validating systems for the analysis of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine.

Caption: Comparative experimental workflows for GC-EI-MS and LC-ESI-MS/MS analysis.

Protocol 1: Gas Chromatography - Electron Ionization Mass Spectrometry (GC-EI-MS)

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a volatile solvent like ethyl acetate or dichloromethane.

• GC Parameters:

  • Injector: 250°C, splitless mode.

  • Column: 30 m x 0.25 mm x 0.25 µm, 5% phenyl-methylpolysiloxane column (or equivalent).

  • Oven Program: Start at 100°C, hold for 1 minute, ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Parameters:

  • Ion Source: Electron Ionization (EI).

  • Electron Energy: 70 eV.

  • Source Temperature: 230°C.

  • Mass Analyzer: Scan mode, from m/z 40 to 400.

• Data Analysis: Compare the acquired spectrum against a commercial mass spectral library (e.g., NIST). Manually interpret the fragmentation pattern to confirm the structure based on the predicted pathways.

Protocol 2: Liquid Chromatography - Electrospray Ionization Tandem Mass Spectrometry (LC-ESI-MS/MS)

• Sample Preparation: Dissolve 1 mg of the compound in 1 mL of a 50:50 mixture of acetonitrile and water containing 0.1% formic acid.

• LC Parameters:

  • Column: 100 mm x 2.1 mm, 1.8 µm C18 column (or equivalent).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, and re-equilibrate.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS Parameters:

  • Ion Source: Electrospray Ionization (ESI), positive mode.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120°C.

  • MS1: Scan from m/z 100 to 500 to identify the [M+H]⁺ ion.

  • MS2 (Data-Dependent Acquisition): Isolate the most intense ion from the MS1 scan (expected m/z 345) and fragment it using a normalized collision energy (e.g., 20-40 eV).

• Data Analysis: Analyze the MS/MS spectrum to identify daughter ions. Propose fragmentation pathways that explain the observed product ions, confirming the connectivity of the molecule.

Data Summary and Interpretation

The following table summarizes the predicted key ions for each technique, providing a quick reference for data interpretation.

Predicted m/z	Proposed Fragment Ion/Structure	Ionization Technique	Rationale for Formation
344	[C₈H₈F₃IN₄]⁺• (Molecular Ion)	EI	Initial electron impact ionization.
345	[C₈H₉F₃IN₄]⁺ ([M+H]⁺)	ESI	Protonation of the amine or pyrazole nitrogen.
329	[M - CH₃]⁺	EI / ESI-MS/MS	Alpha-cleavage of the N-ethyl group.
275	[M - CF₃]⁺	EI / ESI-MS/MS	Cleavage of the C-CF₃ bond.
217	[M - I]⁺	EI / ESI-MS/MS	Facile cleavage of the weak C-I bond. Likely base peak in EI.
127	[I]⁺	EI	Formation of an iodine cation. Diagnostic for iodine.

Conclusion

The mass spectrometric analysis of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine is a study in contrasts, highlighting the distinct advantages of different ionization techniques.

• GC-EI-MS provides a rich, detailed fragmentation pattern that is ideal for unambiguous structural confirmation and library matching. Its strength lies in creating a highly reproducible chemical fingerprint.

• LC-ESI-MS/MS offers a gentler approach, confirming the molecular weight with high confidence and allowing for controlled, systematic fragmentation to probe the molecule's structure. This method is indispensable for analyzing samples in complex biological or chemical matrices.

For comprehensive characterization, a dual-pronged approach utilizing both techniques is recommended. ESI-MS provides the molecular formula cornerstone, while EI-MS delivers the detailed architectural blueprint, together enabling a complete and confident structural elucidation.

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Benchmarking Palladium Catalysts for the Cross-Coupling of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

The synthesis of highly functionalized pyrazoles is a cornerstone of modern medicinal chemistry, particularly in the development of targeted kinase inhibitors. However, the functionalization of complex pyrazole scaffolds often presents significant synthetic hurdles. This guide provides an objective benchmarking of palladium catalyst systems for the Suzuki-Miyaura cross-coupling of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine with arylboronic acids, detailing the mechanistic causality behind catalyst selection and providing a self-validating experimental protocol.

The Substrate Challenge: A "Perfect Storm" of Bottlenecks

Coupling at the C5 position of this specific pyrazole substrate presents three distinct mechanistic challenges that readily defeat first-generation palladium catalysts:

• Severe Steric Hindrance: The reactive C5-iodo center is heavily shielded. It is sandwiched directly between the N1-ethyl group and the C4-primary amine, creating a restrictive pocket that hinders the transmetalation step.

• Electronic Deactivation: The strongly electron-withdrawing C3-trifluoromethyl (-CF3) group creates an electron-deficient pyrazole core. While this electron deficiency accelerates the initial oxidative addition of Pd(0), it severely retards the subsequent transmetalation and reductive elimination steps[1].

• Catalyst Poisoning: The unprotected, free primary amine (-NH2) at C4 acts as a potent coordinating ligand. It can sequester Pd(II) intermediates, stalling the catalytic cycle and promoting off-target reactions such as protodehalogenation or competitive Buchwald-Hartwig amination[2].

Mechanistic Causality in Catalyst Selection

To overcome these bottlenecks, the choice of the palladium/ligand system is critical. Traditional first-generation catalysts, such as Pd(PPh3)4, utilize small, monodentate phosphine ligands. These fail to provide sufficient steric bulk around the palladium center, allowing the free C4-amine of the pyrazole to coordinate and poison the catalyst, leading to massive protodehalogenation and reaction failure[1].

Success requires forcing the formation of a highly active, monoligated Pd(0) species. Bulky, electron-rich biaryl phosphines (like XPhos) or N-heterocyclic carbenes (like PEPPSI-IPr) are required[3]. The extreme steric profile of XPhos physically blocks the pyrazole's C4-amine from coordinating to the metal center. Simultaneously, its electron-rich nature accelerates the rate-limiting transmetalation and reductive elimination steps, driving the reaction forward before degradation pathways can occur[2].

Figure 1: Suzuki-Miyaura cycle showing electronic and steric bottlenecks for the pyrazole.

Catalyst Benchmarking Data

The following table benchmarks the performance of various palladium catalyst systems for the coupling of 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine with a standard phenylboronic acid model.

Catalyst System	Ligand Class	Yield (%)	Time (h)	Primary Byproduct	Mechanistic Observation
Pd(PPh3)4	Monodentate Phosphine	< 15%	24	Dehalogenated pyrazole	Severe catalyst poisoning by the C4-NH2 group; stalled transmetalation[1].
Pd(dppf)Cl2	Bidentate Phosphine	42%	18	Dehalogenated pyrazole	Improved stability over PPh3, but reductive elimination remains too slow[4].
PEPPSI-IPr	N-Heterocyclic Carbene	81%	6	C-N coupled product	High turnover, but slight competitive Buchwald-Hartwig amination observed.
Pd2(dba)3 / XPhos	Bulky Biaryl Phosphine	94%	4	Trace protodeboronation	Rapid oxidative addition; extreme steric bulk prevents amine coordination[3].

Self-Validating Experimental Protocol

Based on the benchmarking data, the Pd2(dba)3 / XPhos system provides the highest yield and cleanest reaction profile. The following step-by-step methodology is designed as a self-validating system, incorporating in-process controls (IPCs) to ensure mechanistic fidelity.

Figure 2: Self-validating experimental workflow with integrated LC-MS in-process controls.

Step-by-Step Methodology

Step 1: Reagent Preparation (Inert Atmosphere)

• Action: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with 1-ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine (1.0 equiv), phenylboronic acid (1.5 equiv), K3PO4 (3.0 equiv), Pd2(dba)3 (2.5 mol%, yielding 5 mol% Pd), and XPhos (10 mol%).

• Causality: K3PO4 is selected because it is a sufficiently strong base to facilitate the difficult transmetalation step without causing base-mediated degradation of the pyrazole core. The 1:2 ratio of Pd to XPhos ensures complete formation of the active monoligated species.

Step 2: Solvent Addition & Degassing

• Action: Add a pre-mixed solvent system of 1,4-Dioxane and H2O (4:1 v/v, 0.2 M concentration). Perform three cycles of freeze-pump-thaw degassing.

• Causality: Water is strictly required to dissolve the inorganic K3PO4 and generate the reactive boronate complex essential for transmetalation. Rigorous degassing prevents oxygen-mediated homocoupling of the boronic acid.

Step 3: Reaction Initiation

• Action: Backfill the flask with Argon, seal, and heat to 80 °C with vigorous stirring (800 rpm) for 4 hours.

• Causality: High stirring rates are required to overcome the biphasic nature of the Dioxane/H2O mixture, ensuring optimal mass transfer between the organic substrate and the aqueous base.

Step 4: Self-Validating In-Process Control (IPC)

• Action: After 4 hours, withdraw a 10 µL aliquot under positive argon pressure, dilute in LC-MS grade MeCN, and analyze via LC-MS.

• Validation Logic:

  • Condition A (Success): The ratio of product mass [M+H]+ to dehalogenated byproduct mass is >15:1, and starting material is <1%. Proceed to workup.

  • Condition B (Stalled): Significant starting material remains, but no dehalogenation is observed. The cycle is stalled at transmetalation. Intervention: Spike with an additional 0.5 equiv of phenylboronic acid and 1.0 equiv of K3PO4.

  • Condition C (Poisoned): High levels of dehalogenated pyrazole are detected. The active Pd species has been compromised. Intervention: Reaction must be aborted; verify the integrity of the XPhos ligand batch.

Step 5: Workup and Isolation

• Action: Cool to room temperature, dilute with EtOAc, and wash sequentially with water and brine. Dry the organic layer over anhydrous Na2SO4, concentrate in vacuo, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

References

• trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions: Scope, Mechanistic Study, and Synthetic Applications . nih.gov. 3

• Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation . nih.gov.2

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction . acs.org. 1

• Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm . acs.org. 4

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• 3. trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

A Spectroscopic Guide to Fluorinated and Non-Fluorinated Pyrazole-4-Amines: A Comparative Analysis

In the landscape of modern medicinal chemistry, the pyrazole scaffold is a cornerstone of drug design, valued for its versatile biological activities.[1] A common strategy to enhance the pharmacokinetic and pharmacodynamic profile of such heterocyclic compounds is the introduction of fluorine atoms.[2] This guide provides a detailed spectroscopic comparison of a non-fluorinated pyrazole-4-amine, specifically 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine , and its fluorinated counterpart, 4-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)aniline . Through an in-depth analysis of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, we will elucidate the structural and electronic consequences of fluorination, offering researchers and drug development professionals critical insights for the characterization and design of novel therapeutics.

The Rationale for Fluorination: Enhancing Molecular Properties

The strategic incorporation of fluorine into drug candidates can profoundly influence their metabolic stability, lipophilicity, and binding affinity.[2] In the context of pyrazole-4-amines, replacing methyl groups with trifluoromethyl (CF₃) groups serves multiple purposes. The strong carbon-fluorine bond enhances resistance to metabolic degradation, potentially increasing the compound's half-life. Furthermore, the high electronegativity of fluorine can alter the electronic distribution within the pyrazole ring, impacting its pKa and interaction with biological targets. Understanding how these changes manifest spectroscopically is paramount for the unambiguous identification and characterization of these molecules.

Comparative Spectroscopic Analysis

To provide a clear and objective comparison, we will examine the spectroscopic data for our two model compounds. While a single source providing a complete dataset for both is not available, the following analysis is a synthesis of data from multiple reputable sources.

Model Compounds:

• Non-Fluorinated: 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine (Compound 1 )

• Fluorinated: 4-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)aniline (Compound 2 )

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The introduction of fluorine provides an additional NMR-active nucleus, ¹⁹F, offering a unique spectroscopic handle.

¹H NMR Spectroscopy

The proton NMR spectra of pyrazole-4-amines reveal key information about the substitution pattern and electronic environment.

Proton Assignment	Compound 1 (Non-Fluorinated) Chemical Shift (δ, ppm)	Compound 2 (Fluorinated) Chemical Shift (δ, ppm)	Key Observations and Rationale
Pyrazole Ring Protons	No C-H on pyrazole ring	~6.9 (s, 1H, pyrazole H-4)	Compound 1 is substituted at the 4-position with an amino group, hence no proton signal. The CF₃ groups in Compound 2 are at the 3 and 5 positions, leaving a proton at the 4-position of the pyrazole ring.
Phenyl Ring Protons	~7.2-7.5 (m, 5H)	~7.4-7.8 (m, 4H)	The phenyl protons in both compounds appear in the aromatic region. The electron-withdrawing nature of the bis(trifluoromethyl)pyrazole moiety in Compound 2 is expected to deshield the attached aniline protons, shifting them slightly downfield compared to the phenyl protons of Compound 1 .
Amino Group (NH₂)	~2.6 (s, 2H)[3]	~4.0 (br s, 2H)	The chemical shift of the amino protons is highly dependent on solvent and concentration. The broadness of the signal is due to quadrupole broadening and exchange with trace amounts of water. The downfield shift in the fluorinated analogue may be attributed to the overall more electron-deficient nature of the molecule.
Methyl Protons (CH₃)	~2.1 (s, 6H)[3]	N/A	The two methyl groups at positions 3 and 5 in Compound 1 are chemically equivalent and appear as a sharp singlet.

Expert Insight: The absence of a proton on the pyrazole ring in Compound 1 is a key distinguishing feature from many other pyrazole derivatives. For Compound 2 , the singlet corresponding to the pyrazole H-4 proton provides a clear diagnostic signal.

¹³C NMR Spectroscopy

Carbon NMR provides information on the carbon framework of the molecule. The strong electronegativity of fluorine significantly influences the chemical shifts of nearby carbon atoms.

Carbon Assignment	Compound 1 (Non-Fluorinated) Chemical Shift (δ, ppm)	Compound 2 (Fluorinated) Chemical Shift (δ, ppm)	Key Observations and Rationale
Pyrazole C-3 & C-5	~145	~142 (q, ²JCF ≈ 38 Hz)	In Compound 1 , the methyl-substituted carbons appear downfield. In Compound 2 , these carbons are attached to the CF₃ groups and exhibit quartet splitting due to coupling with the three fluorine atoms. The significant coupling constant is a hallmark of a trifluoromethyl group.
Pyrazole C-4	~110	~95	The carbon bearing the amino group in Compound 1 is shielded. In Compound 2 , the C-4 carbon is significantly shielded by the two adjacent electron-withdrawing CF₃ groups.
Phenyl/Aniline C-ipso	~140	~135	The carbon of the phenyl/aniline ring directly attached to the pyrazole nitrogen.
Phenyl/Aniline C-ortho, C-meta, C-para	~120-130	~115-130	The chemical shifts of the aniline carbons in Compound 2 will be influenced by both the amino group and the electron-withdrawing pyrazole substituent.
Methyl Carbons (CH₃)	~12	N/A	The methyl carbons in Compound 1 appear in the typical aliphatic region.
Trifluoromethyl Carbons (CF₃)	N/A	~120 (q, ¹JCF ≈ 270 Hz)	The carbon of the trifluoromethyl group shows a characteristic quartet with a large one-bond C-F coupling constant.

Trustworthiness Check: The observation of large C-F coupling constants in the ¹³C NMR spectrum is a definitive confirmation of the presence of trifluoromethyl groups. The magnitude of these couplings is highly characteristic and provides a self-validating system for structural assignment.

¹⁹F NMR Spectroscopy

¹⁹F NMR is a powerful technique for the analysis of fluorinated compounds due to its high sensitivity and wide chemical shift range.[4]

For Compound 2 , the two CF₃ groups at the 3 and 5 positions of the pyrazole ring are chemically equivalent. Therefore, a single, sharp singlet is expected in the ¹⁹F NMR spectrum. The typical chemical shift range for a CF₃ group attached to an aromatic ring is between -60 and -65 ppm (relative to CFCl₃).[5] The exact chemical shift will be influenced by the electronic environment of the pyrazole ring.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy provides valuable information about the functional groups present in a molecule.

Vibrational Mode	Compound 1 (Non-Fluorinated) Frequency (cm⁻¹)	Compound 2 (Fluorinated) Frequency (cm⁻¹)	Key Observations and Rationale
N-H Stretch (Amine)	3400-3200 (two bands, sharp to medium)	3400-3200 (two bands, sharp to medium)	Primary amines typically show two N-H stretching bands corresponding to symmetric and asymmetric vibrations.[6] The positions are sensitive to hydrogen bonding.
C-H Stretch (Aromatic)	3100-3000	3100-3000	Characteristic of C-H bonds in the phenyl and pyrazole rings.
C-H Stretch (Aliphatic)	3000-2850	N/A	Present in Compound 1 due to the methyl groups.
C=N & C=C Stretch (Ring)	1600-1450	1600-1450	These bands are characteristic of the pyrazole and phenyl rings. The exact positions and intensities can be influenced by the substituents.
C-F Stretch	N/A	1350-1100 (strong, multiple bands)	The C-F stretching vibrations of the CF₃ groups are typically very strong and appear in this region, providing a clear indication of fluorination.

Authoritative Grounding: The presence of strong absorption bands in the 1350-1100 cm⁻¹ region is a highly reliable indicator for the presence of C-F bonds.[7]

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry is used to determine the molecular weight and can provide structural information through the analysis of fragmentation patterns.

Parameter	Compound 1 (Non-Fluorinated)	Compound 2 (Fluorinated)	Key Observations and Rationale
Molecular Ion (M⁺)	m/z 187[8]	m/z 321	The molecular ion peak confirms the molecular weight of each compound.
Key Fragmentation	Loss of CH₃, loss of N₂, fragmentation of the phenyl ring.	Loss of CF₃, loss of HF, fragmentation of the aniline ring.	The fragmentation patterns will be distinct. Compound 1 will show fragments corresponding to the loss of a methyl radical. Compound 2 will exhibit characteristic fragmentation patterns for trifluoromethyl-containing compounds, such as the loss of a CF₃ radical or HF.

Expert Insight: In the mass spectrum of Compound 2 , the observation of a peak at [M-69]⁺ would be a strong indicator of the loss of a CF₃ group. The fragmentation of pyrazole rings often involves the loss of N₂.[9]

Experimental Protocols

General NMR Spectroscopy Protocol

A standardized protocol for NMR analysis ensures data reproducibility and quality.

• Sample Preparation: Accurately weigh 5-10 mg of the pyrazole-4-amine and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition:

  • ¹H NMR: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Use a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • ¹⁹F NMR: Acquire the spectrum using a fluorine-specific probe or by tuning the spectrometer to the ¹⁹F frequency.

• Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

General IR Spectroscopy Protocol (KBr Pellet)

• Sample Preparation: Grind 1-2 mg of the solid pyrazole-4-amine with approximately 100 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Place the powder in a pellet press and apply pressure to form a thin, transparent pellet.

• Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹. A background spectrum of a pure KBr pellet should be acquired and subtracted from the sample spectrum.

Visualizing the Comparison

Molecular Structures

Caption: Molecular structures of the compared pyrazole-4-amines.

Spectroscopic Analysis Workflow

Caption: A typical workflow for spectroscopic analysis.

Conclusion

The spectroscopic comparison of 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine and 4-(3,5-bis(trifluoromethyl)-1H-pyrazol-1-yl)aniline reveals distinct and predictable differences arising from the substitution of methyl groups with trifluoromethyl groups. In NMR spectroscopy, the key differentiators are the appearance of a ¹⁹F NMR signal and the characteristic C-F and H-F couplings in the ¹³C and ¹H spectra of the fluorinated analogue. IR spectroscopy provides a clear signature for fluorination through the strong C-F stretching vibrations. Mass spectrometry confirms the molecular weight difference and would show distinct fragmentation patterns.

This guide demonstrates that a multi-technique spectroscopic approach provides a robust and self-validating system for the characterization of fluorinated and non-fluorinated pyrazole-4-amines. The insights gained from this comparative analysis are crucial for researchers in the field of drug discovery and development, enabling them to confidently identify and characterize novel fluorinated compounds with enhanced therapeutic potential.

References

• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of N-(4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenyl)-3-fluoroisonicotinamide. BenchChem.
• Royal Society of Chemistry. (2018). Supplementary Information: Direct N-heterocyclization of hydrazines to access styrylated pyrazoles. Royal Society of Chemistry.
• MDPI. (2026). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI.
• Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Royal Society of Chemistry.
• MDPI. (n.d.).
• IntechOpen. (2016).
• ResearchGate. (n.d.). Recent developments in aminopyrazole chemistry.
• ResearchGate. (n.d.). 1 H-NMR and 19 F-NMR chemical shifts of compounds 4a-c (δ, ppm, in DMSO-d 6 ).
• MDPI. (2024).
• SciSpace. (n.d.).
• Beilstein Journals. (2020). Supporting Information Catalytic trifluoromethylation of iodoarenes by use of 2-trifluoromethylated benzimidazoline as trifluoro. Beilstein Journals.
• ResearchGate. (n.d.). 1 H and 13 C NMR correlations between the calculated and experimental data.
• MDPI. (2024). 4-(Tris(4-methyl-1H-pyrazol-1-yl)methyl)aniline. MDPI.
• DergiPark. (2005-2006).
• Pendidikan Kimia. (n.d.). Use of 1H, 13C, and 19F‑NMR Spectroscopy and Computational Modeling To Explore Chemoselectivity in the Formation of a Grignard Reagent. Pendidikan Kimia.
• University of Wisconsin-Madison. (n.d.). Fluorine NMR. University of Wisconsin-Madison.
• ResearchGate. (n.d.). Structure of the compound associated with the base peak in the mass spectrum.
• PubChem. (n.d.). 3,5-dimethyl-1-phenyl-1H-pyrazol-4-amine. PubChem.
• Der Pharma Chemica. (n.d.). PCHHAX Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet. Der Pharma Chemica.
• BenchChem. (2025). Application Note: Comprehensive Characterization of 3,5-diethyl-1-phenyl-1H-pyrazole. BenchChem.
• Sigma-Aldrich. (n.d.). 4-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)aniline. Sigma-Aldrich.
• NIST. (n.d.). 1H-Pyrazole, 3,5-dimethyl-1-phenyl-. NIST WebBook.
• mzCloud. (2015). 3 5 Dimethyl 1 phenylpyrazole. mzCloud.
• Sigma-Aldrich. (n.d.). 4-[3-(trifluoromethyl)-1h-pyrazol-1-yl]aniline. Sigma-Aldrich.
• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of N-(4-(3,5-Bis(trifluoromethyl)-1H-pyrazol-1-yl)phenyl)-3-fluoroisonicotinamide. BenchChem.
• Open Pharmaceutical Sciences Journal. (2018). Synthesis, Characterization and Antimicrobial Evaluation of Novel Mannich Bases Containing Pyrazole-5-One Phosphonates. Open Pharmaceutical Sciences Journal.
• MDPI. (2012). Synthesis, Characterization and Crystal Structures of 3,5-Bis(4-fluorophenyl). MDPI.
• Sigma-Aldrich. (n.d.). 4-[3-(trifluoromethyl)-1h-pyrazol-1-yl]aniline. Sigma-Aldrich.
• NIST. (n.d.). Aniline. NIST WebBook.

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Safety & Regulatory Compliance

1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine proper disposal procedures

Here is a comprehensive, scientifically grounded operational guide for the handling and disposal of 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine, designed for professionals in drug development and chemical research.

Chemical Profiling and Hazard Assessment

1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine is a highly functionalized, multi-halogenated heterocyclic compound. While specific toxicological data (SDS) for this exact proprietary or niche intermediate may be limited, its structural motifs dictate strict handling and disposal protocols.

As a Senior Application Scientist, evaluating the molecule reveals three critical features that govern its lifecycle management:

• High Halogen Content: The presence of both an iodine atom and a trifluoromethyl ( −CF3​ ) group classifies this compound strictly as Halogenated Organic Waste .

• Amine Functionality: The −NH2​ group introduces potential basicity, nucleophilicity, and biological activity, necessitating precautions against skin sensitization and respiratory irritation.

• Environmental Persistence: Polyfluorinated and iodinated pyrazoles often exhibit high environmental persistence and aquatic toxicity. They must never be introduced into municipal wastewater systems.

The Causality of Halogenated Segregation: Mixing this compound with non-halogenated waste is a critical operational failure. Halogenated compounds require specialized, ultra-high-temperature incineration equipped with alkaline flue-gas scrubbers. Standard incineration of halogens can generate corrosive hydrogen halides (HF, HI) and highly toxic polyhalogenated dibenzodioxins or furans[1].

Visualization: Disposal Decision Pathway

Figure 1: Decision tree for the segregation and disposal of halogenated pyrazole derivatives.

Step-by-Step Disposal Methodology

To maintain a self-validating safety system, every step of the disposal process must be documented and verifiable. This protocol ensures compliance with the Resource Conservation and Recovery Act (RCRA) for hazardous waste management [2].

Phase 1: Waste Segregation and Containment

• Determine the Waste Matrix: Identify if the compound is in a solid state (pure powder, contaminated silica gel from chromatography, soiled PPE) or dissolved in a liquid solvent matrix (e.g., DCM, Ethyl Acetate, DMF).

• Select Compatible Containment:

  • For Liquids: Use high-density polyethylene (HDPE) or amber glass carboys. Do not use metal containers, as trace degradation of the compound could release halides that corrode metal.

  • For Solids: Use wide-mouth HDPE jars or double-bagged heavy-duty polyethylene bags placed inside a rigid secondary container.

• Labeling: Immediately affix a hazardous waste tag. The tag must explicitly state: "Halogenated Organic Waste: Contains Iodine and Fluorine derivatives (1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine)."

Phase 2: Storage and Accumulation

• Secondary Containment: Place the primary waste container inside a chemically resistant secondary containment tray capable of holding 110% of the primary container's volume.

• Incompatibility Check: Store strictly away from strong oxidizers, strong acids, and alkali metals. The amine group can react exothermically with acids, while the halogens are incompatible with strong reducing agents.

• Ventilation: Store in a designated Satellite Accumulation Area (SAA) that is actively ventilated, preferably under a continuous exhaust hood.

Phase 3: Final Disposal Execution

• Manifesting: Transfer the waste to your institution's central Environmental Health and Safety (EHS) facility. Ensure the chemical name, CAS number (if assigned), and approximate concentration are listed on the EPA uniform hazardous waste manifest.

• Vendor Handoff: The waste must be transported by a certified hazardous waste vendor for destruction via licensed high-temperature rotary kiln incineration [3].

Operational Data: Waste Matrix Compatibility

The following table summarizes the operational parameters for managing this compound across different laboratory waste streams.

Waste Matrix	Primary Hazard	Containment Material	Segregation Category	Disposal Method
Pure Solid/Powder	Inhalation, Skin Sensitization	Amber Glass / HDPE	Solid Halogenated Waste	High-Temp Incineration
Organic Solutions (e.g., DCM, EtOAc)	Flammability, Toxicity	HDPE Carboy	Liquid Halogenated Waste	High-Temp Incineration
Aqueous Solutions	Aquatic Toxicity	HDPE Carboy	Aqueous Halogenated Waste	Specialized Aqueous Treatment/Incineration
Contaminated Consumables (Silica, PPE)	Contact Exposure	Heavy-duty PE Bags	Solid Hazardous Waste	Solid Waste Incineration

Emergency Spill Response Protocol

In the event of a breach of containment, standard sweeping or mopping is insufficient and dangerous.

• Evacuate and Isolate: Clear personnel from the immediate area. Ensure the fume hood or room ventilation is operating at maximum capacity.

• Don Appropriate PPE: Minimum requirements include a fitted respirator (N95 or P100 depending on powder aerosolization risk), heavy-duty nitrile gloves, and chemical splash goggles.

• Containment (Liquid Spill): Surround the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth or specialized chemical spill pads). Do not use sawdust or combustible materials.

• Containment (Solid Spill): Lightly dampen the powder with a compatible, low-toxicity solvent (e.g., water or a small amount of isopropanol) to prevent aerosolization before sweeping. Use a spark-proof scoop.

• Collection: Place all absorbed material and contaminated cleanup tools into a designated hazardous waste bag, label as "Spill Cleanup: Halogenated Pyrazole," and proceed with the Phase 3 disposal execution.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US); 2011. Management of Waste. Available from:[Link]

• United States Environmental Protection Agency (EPA). Hazardous Waste Management System. Resource Conservation and Recovery Act (RCRA) Regulations. Available from:[Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance. United States Department of Labor. Available from:[Link]

Comprehensive Safety &amp; Operational Guide: Handling 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine

As a Senior Application Scientist, I frequently consult on the safe handling of advanced halogenated building blocks in drug discovery and agrochemical development. 1-Ethyl-5-iodo-3-(trifluoromethyl)-1H-pyrazol-4-amine is a highly versatile intermediate, but its unique structural motifs—a lipophilic trifluoromethyl (-CF₃) group, a reactive carbon-iodine bond, and a nucleophilic free amine—create a complex risk profile.

Standard laboratory safety protocols often fail to account for the synergistic dangers of these functional groups. The -CF₃ group significantly increases the molecule's partition coefficient (LogP), enhancing its ability to penetrate the epidermal barrier ()[1]. When dissolved in polar aprotic solvents (e.g., DMSO, DMF), this compound can rapidly bypass standard thin nitrile gloves, carrying the reactive iodo-pyrazole core directly into systemic circulation ()[2].

This guide provides a self-validating, step-by-step protocol for the safe handling, personal protective equipment (PPE) selection, and disposal of this specific class of compounds.

Hazard Identification & Mechanistic Risk Assessment

Before handling, it is critical to understand why this compound is hazardous. The free amine can act as a skin sensitizer, while the iodo-pyrazole core is a known respiratory and ocular irritant ()[3].

GHS Hazard Code	Hazard Statement	Mechanistic Causality
H302 / H312 / H332	Harmful if swallowed, in contact with skin, or inhaled	The -CF₃ group enhances lipid solubility, facilitating rapid absorption through mucous membranes and the stratum corneum ()[2].
H315	Causes skin irritation	The primary amine group disrupts the acidic mantle of the skin, leading to localized contact dermatitis ()[4].
H319	Causes serious eye irritation	Powder aerosolization can lead to direct contact with the cornea; the compound's lipophilicity allows it to penetrate the tear film ()[5].
H335	May cause respiratory irritation	Fine crystalline powders of halogenated pyrazoles are easily aerosolized and irritate the respiratory epithelium ()[3].

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one size fits all" approach. The PPE must be tailored to the physical state of the compound (dry powder vs. solution).

• Hand Protection (Critical):

  • Dry Powder: Standard 5-mil nitrile gloves are sufficient for brief handling.

  • In Solution (DMSO/DMF/DCM):Double-gloving is mandatory. The outer glove should be a solvent-resistant material (e.g., Neoprene or Butyl rubber) depending on the carrier solvent, and the inner glove should be standard nitrile. Causality: The -CF₃ moiety acts as a lipophilic carrier; if the solvent degrades the glove, the compound will rapidly penetrate the skin ()[1].

• Eye & Face Protection:

  • Wear tightly fitting, splash-proof chemical safety goggles (EN 166 or ANSI Z87.1 certified) ()[4]. If handling large volumes of reactive solutions, add a full-face shield.

• Respiratory Protection:

  • All handling must occur inside a Class II Type B2 biological safety cabinet or a certified chemical fume hood with a face velocity of 80–120 feet per minute (fpm) ()[3]. If a fume hood is unavailable (e.g., during a spill cleanup), a NIOSH-approved half-face respirator with P100 particulate filters and organic vapor cartridges is required.

• Body Protection:

  • A flame-resistant (FR) or standard heavy-cotton laboratory coat with elastic cuffs. Ensure no exposed skin exists between the glove and the cuff.

Operational Workflow: Step-by-Step Handling Protocol

This protocol ensures that every action is verified by a subsequent safety check, creating a self-validating system.

Step 1: Pre-Operation Verification

• Verify fume hood face velocity is actively reading between 80–120 fpm.

• Clear the workspace of incompatible materials, specifically strong oxidizing agents and strong acids ()[6].

• Prepare a designated halogenated waste container before opening the chemical vial.

Step 2: Weighing and Transfer

• Causality Check: Halogenated pyrazole powders can accumulate static charge, leading to sudden aerosolization when a metal spatula is introduced.

• Discharge static by using an anti-static zero-stat gun on the weighing boat, or use static-dissipative spatulas.

• Weigh the compound strictly inside the fume hood using an analytical balance enclosed in a draft shield.

Step 3: Solubilization

• Add the solvent slowly. If using exothermic solvents, place the reaction vial in a secondary containment tray.

• Once dissolved, cap the vial immediately. The primary risk now shifts from inhalation (powder) to dermal penetration (solution) ()[2].

Step 4: Decontamination

• Wipe down the balance and spatulas with a solvent-dampened wipe (e.g., isopropanol), followed by a dry wipe.

• Dispose of wipes immediately in solid hazardous waste.

Spill Response & Disposal Plan

Immediate and calculated response is required to prevent cross-contamination.

Solid Spill Protocol:

• Do not sweep dry powder , as this generates hazardous dust ()[3].

• Cover the spill with damp paper towels (using water or a mild surfactant) to suppress aerosolization.

• Carefully scoop the damp material into a sealable, labeled hazardous waste container.

• Wash the area with copious amounts of water and soap ()[3].

Solution Spill Protocol:

• Evacuate personnel from the immediate area if the solvent is highly volatile.

• Apply an inert absorbent material (e.g., vermiculite or sand) to the spill ()[7].

• Use non-sparking tools to collect the saturated absorbent ()[4].

Disposal: Segregate all materials as Halogenated Organic Waste . Do not mix with non-halogenated solvents, as the iodine and trifluoromethyl groups require specific high-temperature incineration protocols to prevent the release of toxic hydrogen fluoride (HF) or hydrogen iodide (HI) gases ()[5].

Safety Decision Tree & Workflow

Operational safety workflow and spill response decision tree for handling halogenated pyrazole amines.

References

• Danish Environmental Protection Agency. (2017). Risk assessment of fluorinated substances in cosmetic products. Retrieved from[Link]

• Mazák, K., et al. (2021). Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions and its Implications for Lipophilicity. Journal of Medicinal Chemistry, ACS Publications. Retrieved from[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. www2.mst.dk [www2.mst.dk]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. echemi.com [echemi.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. combi-blocks.com [combi-blocks.com]